Technical Documentation Center

Ethyl2-[(2-hydroxyethyl)amino]acetatehydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl2-[(2-hydroxyethyl)amino]acetatehydrochloride

Core Science & Biosynthesis

Foundational

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride chemical properties

An In-depth Technical Guide to Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a bifun...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a bifunctional organic molecule incorporating a secondary amine, a hydroxyl group, and an ethyl ester. While not extensively documented in mainstream chemical literature as a commercial product, its structure represents a valuable scaffold for chemical synthesis and drug design. As a derivative of N-substituted glycine, it belongs to the family of compounds that are foundational to the development of peptidomimetics, linkers for antibody-drug conjugates, and prodrugs. The presence of the hydrochloride salt enhances its stability and aqueous solubility, making it a versatile intermediate. This guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, predicted spectroscopic data, reactivity profile, and potential applications, synthesized from data on closely related analogues and fundamental chemical principles.

Molecular Structure and Identification

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is the salt form of the ethyl ester of N-(2-hydroxyethyl)glycine. The core structure combines the functionalities of ethanolamine and a glycine ethyl ester.

Table 1: Compound Identification

IdentifierValue
Molecular Formula C₆H₁₄ClNO₃
Molecular Weight 183.63 g/mol
IUPAC Name ethyl 2-[(2-hydroxyethyl)amino]acetate;hydrochloride
Canonical SMILES CCOCC(=O)NCCO.Cl
InChI Key (Predicted) WQJOFJTVASMSOF-UHFFFAOYSA-N
CAS Number Not readily available. The parent amino acid, N-(2-Hydroxyethyl)glycine, has CAS number 5835-28-9.[1][2][3]

Synthesis and Purification

The synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride can be approached through several established methods for creating N-substituted amino acid esters. A highly efficient and direct method involves the nucleophilic substitution of a haloacetic acid ester with an amino alcohol.

Proposed Synthetic Pathway: N-Alkylation

The most straightforward synthesis involves the reaction of ethyl bromoacetate with 2-aminoethanol (ethanolamine). The resulting secondary amine is then protonated with hydrochloric acid to yield the stable hydrochloride salt.

Synthesis_Workflow Reactant1 Ethyl Bromoacetate Reaction1 N-Alkylation (Base, Solvent) Reactant1->Reaction1 Reactant2 2-Aminoethanol Reactant2->Reaction1 Intermediate Ethyl 2-[(2-hydroxyethyl)amino]acetate (Free Base) Reaction2 Protonation Intermediate->Reaction2 Acid HCl in Ethanol Acid->Reaction2 Product Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride Reaction1->Intermediate Reaction2->Product

Caption: Proposed synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl.

Experimental Protocol: Synthesis

Objective: To synthesize Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride.

Materials:

  • Ethyl bromoacetate

  • 2-Aminoethanol (Ethanolamine)

  • Sodium bicarbonate (NaHCO₃)

  • Anhydrous Diethyl Ether (Et₂O)

  • Anhydrous Ethanol (EtOH)

  • Concentrated Hydrochloric Acid (HCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Deionized water

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminoethanol (1 equivalent) and sodium bicarbonate (1.2 equivalents) in 100 mL of anhydrous ethanol.

  • Addition of Alkylating Agent: While stirring the solution at room temperature, add ethyl bromoacetate (1 equivalent) dropwise over 30 minutes. The reaction is exothermic; maintain the temperature below 40°C using a water bath if necessary.

  • Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Cool the reaction mixture to room temperature and filter to remove the sodium bromide and excess sodium bicarbonate. Concentrate the filtrate under reduced pressure to obtain the crude free base as an oil.

  • Purification of Free Base: Dissolve the crude oil in ethyl acetate and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under vacuum to yield the purified free base, Ethyl 2-[(2-hydroxyethyl)amino]acetate.

  • Salt Formation: Dissolve the purified free base in a minimal amount of anhydrous diethyl ether. In a separate flask, prepare a saturated solution of HCl gas in anhydrous ethanol. Add the ethanolic HCl solution dropwise to the stirred ether solution until precipitation is complete.

  • Isolation: Collect the white precipitate by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to yield the final product, Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride.

Physicochemical and Spectroscopic Properties

Direct experimental data for this specific compound is limited. The properties below are predicted based on its structure and data from analogous compounds like glycine ethyl ester hydrochloride and N-(2-hydroxyethyl)glycine.[1][4][5]

Table 2: Predicted Physicochemical Properties

PropertyPredicted Value / DescriptionRationale / Comments
Appearance White to off-white crystalline solidTypical for amino acid ester hydrochlorides.[6]
Melting Point 135-145 °CGlycine ethyl ester hydrochloride melts at ~144°C.[7] The N-substitution may slightly alter this.
Solubility Soluble in water, methanol, ethanol. Sparingly soluble in acetone. Insoluble in diethyl ether, hexanes.The hydrochloride salt and hydroxyl group confer high polarity and water solubility.
pKa ~7.5 - 8.5 (for the secondary amine)N-substitution and the ester group will influence the basicity of the nitrogen.
Predicted Spectroscopic Data

Spectroscopic analysis is essential for structure confirmation. The following are predicted spectra based on the compound's functional groups.

Table 3: Predicted ¹H and ¹³C NMR Data (in D₂O)

¹H NMR δ (ppm)MultiplicityIntegrationAssignment
~4.35Quartet (q)2H-O-CH₂ -CH₃
~3.95Singlet (s)2H-N-CH₂ -C=O
~3.85Triplet (t)2H-CH₂ -OH
~3.40Triplet (t)2H-N-CH₂ -CH₂-
~1.30Triplet (t)3H-O-CH₂-CH₃
¹³C NMR δ (ppm)Assignment
~170.5C =O (Ester)
~63.0-O-C H₂-CH₃
~59.5-C H₂-OH
~51.0-N-C H₂-C=O
~49.0-N-C H₂-CH₂-
~13.5-O-CH₂-C H₃

Note: In the hydrochloride salt form, N-H protons may be broad and exchange with solvent. Chemical shifts are estimations and can vary with solvent and concentration.[8][9]

Infrared (IR) Spectroscopy: Characteristic peaks are predicted based on the functional groups present.[10][11]

  • ~3300-3400 cm⁻¹ (broad): O-H stretch from the hydroxyl group.

  • ~2400-2800 cm⁻¹ (broad): N-H⁺ stretch from the secondary ammonium salt.

  • ~1745 cm⁻¹ (strong): C=O stretch from the ethyl ester.

  • ~1200 cm⁻¹ (strong): C-O stretch (ester).

  • ~1050 cm⁻¹ (medium): C-O stretch (primary alcohol).

Mass Spectrometry (MS): For the free base (M), the predicted molecular weight is 147.09 g/mol .

  • Molecular Ion (M⁺): m/z = 147 (EI, low intensity). In ESI-MS, expect [M+H]⁺ at m/z = 148.

  • Major Fragments:

    • m/z 102: Loss of the ethoxy group (-OC₂H₅).

    • m/z 74: Cleavage of the C-N bond (alpha-cleavage), loss of the hydroxyethyl group.[12]

    • m/z 44: Fragment corresponding to [CH₂CH₂OH]⁺.

Chemical Reactivity and Stability

The molecule's reactivity is governed by its three primary functional groups.

Reactivity_Hub cluster_ester Ester Reactivity cluster_amine Amine Reactivity (as Free Base) cluster_hydroxyl Hydroxyl Reactivity Core Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl Ester Amine Hydroxyl Ester_Hydrolysis Hydrolysis (Acid/Base) Core:ester->Ester_Hydrolysis Transesterification Transesterification Core:ester->Transesterification Acylation Acylation Core:amine->Acylation Alkylation Further Alkylation Core:amine->Alkylation OH_Esterification Esterification Core:hydroxyl->OH_Esterification Etherification Etherification Core:hydroxyl->Etherification

Sources

Exploratory

Structure Elucidation of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride

Technical Guide for Analytical & Synthetic Chemists Executive Summary & Strategic Context Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often referred to as N-(2-hydroxyethyl)glycine ethyl ester HCl) is a critica...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Analytical & Synthetic Chemists

Executive Summary & Strategic Context

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often referred to as N-(2-hydroxyethyl)glycine ethyl ester HCl) is a critical bifunctional building block used in the synthesis of peptidomimetics, morpholine derivatives, and heterocycles.[1]

For the drug development professional, the structural elucidation of this compound presents a specific set of challenges. Unlike simple amino esters, the presence of the N-hydroxyethyl group introduces competitive reactivity (O- vs N-alkylation) and potential for intramolecular cyclization (lactonization or diketopiperazine formation).[1]

This guide moves beyond basic spectral listing to provide a causal analysis of the structural data, ensuring you can distinguish the target molecule from its common, deceptive impurities.

Synthetic Origin & Impurity Landscape

To understand the analytical data, one must understand the sample's history. This compound is typically synthesized via two primary routes, each generating a unique impurity profile.

Route A: Nucleophilic Substitution (The "Industrial" Route)
  • Reaction: Ethanolamine (excess) + Ethyl Chloroacetate

    
     Target.[1]
    
  • Critical Impurity: Bis-alkylation .[1] The secondary amine product is more nucleophilic than the primary amine starting material, leading to Ethyl 2-[bis(2-hydroxyethyl)amino]acetate.[1]

  • Analytical Marker: The integration ratio of the hydroxyethyl protons to the glycine protons shifts from 1:1 to 2:1.

Route B: Esterification (The "Clean" Route)
  • Reaction: N-(2-hydroxyethyl)glycine + EtOH / HCl

    
     Target.[1]
    
  • Critical Impurity: Hydrolysis Product . Incomplete esterification or moisture-induced hydrolysis yields the free acid zwitterion.[1]

  • Analytical Marker: Disappearance of the ethyl ester triplet/quartet in

    
    H NMR.
    

Spectroscopic Elucidation Strategy

Mass Spectrometry (LC-MS)[1]
  • Ionization Mode: ESI (+)

  • Target Signal:

    
     148.09 
    
    
    
    (Calculated for
    
    
    ).
  • Validation:

    • Absence of

      
       192 (Bis-alkylated impurity).[1]
      
    • Absence of

      
       120 (Hydrolyzed free acid).
      
Infrared Spectroscopy (FT-IR)

The salt form significantly alters the amine region.[1] Do not look for the sharp doublet of a primary amine.

Frequency (

)
AssignmentDiagnostic Note
2400 – 3000

Stretch
Broad, multiple bands characteristic of amine salts (ammonium band).[1] Overlaps with

stretch.
1735 – 1750

Stretch
Sharp, strong ester carbonyl. If shifted to ~1600-1650, suspect zwitterion/free acid (carboxylate).[1]
1200 – 1250

Stretch
Ester C-O-C asymmetric stretch.
3200 – 3400

Stretch
Broad; often merged with the ammonium envelope.
Nuclear Magnetic Resonance ( H & C NMR)

This is the definitive confirmation tool. The data below assumes DMSO-


 or 

solvent. Note that in

, exchangeable protons (

) will not be visible.

Theoretical


H NMR Data (DMSO-

, 400 MHz)
Position

(ppm)
MultiplicityIntegralCoupling (

)
Structural Logic
1 (

)
9.2 - 9.8Broad Singlet2H-Deshielded ammonium protons (visible in DMSO).[1]
2 (

)
4.21Quartet2H7.1 HzEthyl ester methylene; typical deshielding by oxygen.
3 (

)
3.95Singlet2H-Alpha to carbonyl and ammonium N. Appears as singlet (or broad s).[1]
4 (

)
3.72Triplet2H5.5 HzHydroxyethyl methylene (O-adjacent).[1]
5 (

)
3.15Triplet2H5.5 HzHydroxyethyl methylene (N-adjacent).[1]
6 (

)
1.24Triplet3H7.1 HzEthyl ester terminal methyl.
7 (

)
~5.3Broad1H-Alcohol proton (variable shift based on concentration/water).[1]

Interpretation logic:

  • The "Glycine Singlet" (Pos 3): In the free base, this might appear at ~3.3 ppm. In the HCl salt, the protonation of the nitrogen deshields this position, pushing it to ~3.9-4.0 ppm.

  • Connectivity Check: A COSY experiment is mandatory to confirm the spin system of the hydroxyethyl chain (

    
     couples to 
    
    
    
    ) is isolated from the ethyl ester system (
    
    
    couples to
    
    
    ).[1]

Analytical Workflow & Decision Tree

The following diagram illustrates the logical flow for confirming the structure and ruling out critical impurities.

StructureElucidation Sample Unknown Sample (White Crystalline Solid) MS_Check LC-MS Analysis (ESI+) Sample->MS_Check Mass_148 m/z = 148 detected? MS_Check->Mass_148 Impurity_Bis Suspect Bis-alkylation (m/z 192) Mass_148->Impurity_Bis No (Found 192) Impurity_Acid Suspect Hydrolysis (m/z 120) Mass_148->Impurity_Acid No (Found 120) H_NMR 1H NMR (DMSO-d6) Mass_148->H_NMR Yes Ethyl_Check Ethyl Group Present? (t 1.24, q 4.21) H_NMR->Ethyl_Check Ethyl_Check->Impurity_Acid No (Missing Ethyl) Integration_Check Integration Ratio Gly-CH2 : Hydroxyethyl Ethyl_Check->Integration_Check Yes Ratio_1_1 Ratio ~ 1:1 (2H : 4H total) Integration_Check->Ratio_1_1 Ratio_1_2 Ratio 1:2 (Bis-alkylated) Integration_Check->Ratio_1_2 Excess HE signals Final_Conf Confirm Structure: Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl Ratio_1_1->Final_Conf

Figure 1: Decision tree for the structural confirmation of Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl, highlighting critical impurity checkpoints.

Standardized Characterization Protocol

Objective: To generate a self-validating dataset for Batch Release.

  • Sample Preparation:

    • Dissolve 10 mg of sample in 0.6 mL DMSO-

      
      .
      
    • Note: Avoid

      
       as the hydrochloride salt typically has poor solubility in non-polar solvents. 
      
      
      
      is acceptable but eliminates NH/OH signals.[1]
  • Acquisition Parameters:

    • 1H NMR: Minimum 16 scans, relaxation delay (

      
      ) 
      
      
      
      5 seconds to ensure accurate integration of the carboxyl-adjacent protons.
    • 13C NMR: Minimum 512 scans. Look for Carbonyl (~168 ppm), Ethyl

      
       (~61 ppm), Glycine 
      
      
      
      (~48 ppm), Hydroxyethyl
      
      
      s (~58 ppm and ~49 ppm).
  • Validation Criteria (Pass/Fail):

    • Criterion A: Presence of broad ammonium singlet at >9.0 ppm (confirms salt form).

    • Criterion B: Strict 2:2:2:3 integration ratio for the non-exchangeable protons.

    • Criterion C: Residual ethanol (solvent of crystallization) must be quantified if present (triplet at 1.05 ppm, quartet at 3.44 ppm in DMSO).

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Authoritative text for general IR and NMR interpretation of amine salts).

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.[1] (Source for correlation tables regarding ester and ammonium chemical shifts).

  • European Pharmacopoeia (Ph.[1] Eur.) . General Chapter 2.2.33 Nuclear Magnetic Resonance Spectrometry. (Guideline for integration accuracy and signal-to-noise requirements in pharmaceutical analysis).

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 122044, N-(2-Hydroxyethyl)glycine.[1] Retrieved from [Link] (Base structure reference for chemical shift prediction).[1]

Sources

Foundational

Physical and chemical properties of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

Topic: Physical and Chemical Properties of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [1][2][3] Ex...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Physical and Chemical Properties of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1][2][3]

Executive Summary

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (CAS 75014-35-6) is a specialized amino acid derivative serving as a critical intermediate in the synthesis of peptidomimetics, morpholinone heterocycles, and modified glycine buffers.[1] As the ethyl ester of N-(2-hydroxyethyl)glycine, it bridges the chemical utility of simple amino acids and functionalized alkanolamines.[1]

This guide provides a comprehensive analysis of its physicochemical properties, with a specific focus on the stability dichotomy between its hydrochloride salt and free base forms—a critical factor often overlooked in bench-scale synthesis.[1]

Chemical Identity & Structural Analysis[1]

This compound is a secondary amine salt featuring three distinct functional handles: an ethyl ester, a secondary amine (protonated), and a primary alcohol.[1]

PropertyDetail
IUPAC Name Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride
Common Synonyms N-(2-Hydroxyethyl)glycine ethyl ester HCl; Ethyl N-(2-hydroxyethyl)glycinate HCl
CAS Number 75014-35-6
Molecular Formula

Molecular Weight 183.63 g/mol (Salt); 147.17 g/mol (Free Base)
SMILES CCOC(=O)CNCCO.Cl
Structural Class Amino acid ester; Alkanolamine derivative
Structural Insights[1]
  • H-Bonding Potential: The molecule contains both a hydrogen bond donor (

    
    , 
    
    
    
    ) and acceptors (
    
    
    ,
    
    
    ).[1] The hydrochloride salt form effectively "locks" the amine lone pair, preventing intramolecular nucleophilic attack on the ester carbonyl.[1]
  • Lipophilicity: The ethyl ester moiety increases lipophilicity compared to the parent acid (N-(2-hydroxyethyl)glycine), facilitating solubility in organic synthesis solvents like ethanol or dichloromethane (DCM).[1]

Physical Properties[1][4][5]

The physical state of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is dictated by its ionic lattice energy.[1] Unlike its liquid free base, the hydrochloride salt is a stable crystalline solid.

PropertyValue / DescriptionNote
Appearance White to off-white crystalline powderHygroscopic nature requires desiccated storage.[1]
Melting Point 130°C – 150°C (Typical range)Decomposition often occurs near the melting point if traces of free base are present.
Solubility (High) Water, Methanol, Ethanol, DMSOHighly soluble due to ionic character and H-bonding.[1]
Solubility (Low) Diethyl ether, Hexanes, TolueneInsoluble in non-polar solvents; useful for precipitation purification.
Hygroscopicity Moderate to HighAbsorbs atmospheric moisture, which can catalyze hydrolysis.

Chemical Reactivity & Stability (Expert Analysis)

The most critical aspect of working with this compound is understanding its cyclization potential . The linear ester form is kinetically unstable as a free base but thermodynamically stable as a hydrochloride salt.

The Cyclization Trap (Intramolecular Transesterification)

Upon neutralization (removal of HCl), the secondary amine's lone pair becomes nucleophilic.[1] However, the primary alcohol group (


) is positioned perfectly for an intramolecular attack on the ester carbonyl, leading to the formation of a 6-membered lactone: 4-(2-hydroxyethyl)morpholin-2-one .[1]
  • Mechanism: Intramolecular nucleophilic acyl substitution.

  • Trigger: pH > 7.0 (Neutralization).

  • Prevention: Maintain acidic conditions (pH < 4.0) or store exclusively as the HCl salt.

Hydrolysis

Like all amino acid esters, the ethyl ester group is susceptible to hydrolysis in aqueous environments, reverting to N-(2-hydroxyethyl)glycine (Bicine precursor) and ethanol.[1] This reaction is base-catalyzed and accelerated by heat.[1]

Visualization of Reactivity Pathways

The following diagram illustrates the synthesis route and the competing cyclization pathway that necessitates the use of the HCl salt.

ReactivityPathways Ethanolamine Ethanolamine (Reagent A) Intermediate Reaction Intermediate Ethanolamine->Intermediate SN2 Substitution EthylChloroacetate Ethyl Chloroacetate (Reagent B) EthylChloroacetate->Intermediate TargetHCl Target Compound (HCl Salt) STABLE STORAGE FORM (Linear) Intermediate->TargetHCl HCl/EtOH Crystallization FreeBase Free Base Form (Neutral pH) TargetHCl->FreeBase Neutralization (NaOH) HydrolysisProd N-(2-Hydroxyethyl)glycine (Hydrolysis Product) TargetHCl->HydrolysisProd H2O / Heat Morpholinone Morpholin-2-one Derivative (Cyclized Lactone) FreeBase->Morpholinone Spontaneous Cyclization

Caption: Synthesis pathway showing the stabilization of the linear form via HCl salt formation versus the spontaneous cyclization risk of the free base.

Synthesis & Manufacturing Protocol

The synthesis typically employs a nucleophilic substitution (N-alkylation) strategy.[1] The following protocol emphasizes the isolation of the hydrochloride salt to ensure product integrity.

Optimized Synthesis Workflow
  • Reagents: Ethanolamine (1.0 eq), Ethyl Chloroacetate (1.0 eq), Triethylamine (1.1 eq) or excess Ethanolamine as a scavenger.

  • Solvent: Ethanol (anhydrous) or Dichloromethane (DCM).

  • Reaction:

    • Dissolve Ethanolamine in solvent at 0°C.

    • Add Ethyl Chloroacetate dropwise to control exotherm.

    • Stir at room temperature for 4–6 hours.

  • Workup (Critical Step):

    • If using TEA, filter off triethylamine hydrochloride precipitate.

    • The filtrate contains the unstable free base.

    • Immediately treat the filtrate with ethanolic HCl (1.1 eq).

    • Concentrate in vacuo or cool to induce crystallization.

    • Precipitate the target HCl salt by adding diethyl ether (anti-solvent).

  • Purification: Recrystallize from Ethanol/Ether to remove traces of di-alkylated byproducts.

Analytical Characterization

To validate the identity of CAS 75014-35-6, researchers should look for the following spectral signatures:

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       9.0–9.5 ppm (br s, 2H, 
      
      
      
      ): Broad exchangeable signal confirming the salt.[1]
    • 
       5.3 ppm (br s, 1H, 
      
      
      
      ): Hydroxyl proton.[1]
    • 
       4.20 ppm (q, 2H, 
      
      
      
      ): Characteristic ethyl ester quartet.[1]
    • 
       3.90 ppm (s, 2H, 
      
      
      
      ): Singlet for the glycine methylene.[1]
    • 
       3.65 ppm (t, 2H, 
      
      
      
      ): Triplet for the hydroxymethyl group.[1]
    • 
       3.05 ppm (t, 2H, 
      
      
      
      ): Triplet for the aminomethyl group.[1]
    • 
       1.22 ppm (t, 3H, 
      
      
      
      ): Triplet for the ethyl ester terminal methyl.[1]
  • IR Spectroscopy:

    • Strong band at 1735–1750 cm⁻¹ (

      
       stretch, ester).
      
    • Broad band at 2800–3200 cm⁻¹ (Ammonium

      
       and Alcohol 
      
      
      
      stretch).

Handling, Safety & Storage

Safety Profile (GHS Classification)
  • Signal Word: Warning

  • Hazard Statements:

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

Storage Protocols
  • Temperature: Store at 2–8°C (Refrigerated).

  • Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture absorption.

  • Container: Tightly sealed glass or polypropylene vial with desiccant.

  • Shelf Life: 12–24 months if strictly kept dry. Presence of water leads to hydrolysis; presence of base leads to cyclization.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 122046 (N-(2-Hydroxyethyl)glycine - Parent Acid). [Link][1]

  • Leplawy, M. T., et al. Synthesis of morpholin-2-one derivatives via cyclization of N-(2-hydroxyethyl) amino acid esters.[1]Journal of Organic Chemistry, 1960. (Contextual reference for cyclization mechanism).

Sources

Exploratory

A Technical Guide to the Research Applications of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

Executive Summary Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a bifunctional molecule poised for significant utility across a spectrum of scientific research, particularly in drug discovery and materials scie...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a bifunctional molecule poised for significant utility across a spectrum of scientific research, particularly in drug discovery and materials science. Its structure, combining a secondary amine, a hydroxyl group, and an ethyl ester, offers a versatile platform for chemical modification and integration into more complex molecular architectures. This guide elucidates the core physicochemical properties of this compound and explores its potential as a pivotal chemical building block. We will delve into its applications in the synthesis of heterocyclic scaffolds, its role in bioconjugation and linker technologies, its utility in creating novel drug delivery systems, and its potential as a fragment in early-stage drug discovery. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing both foundational knowledge and actionable experimental insights.

Molecular Profile and Physicochemical Properties

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, the hydrochloride salt of N-(2-hydroxyethyl)glycine ethyl ester, is a stable, crystalline solid that is soluble in water.[1] The presence of distinct functional groups—a secondary amine, a primary alcohol, and an ester—within a compact frame is the key to its versatility. The hydrochloride salt form enhances its stability and simplifies handling compared to the free base.[2]

PropertyValueSource
CAS Number 64463-22-9 (free base)N/A
Molecular Formula C6H14ClNO3N/A
Molecular Weight 183.63 g/mol N/A
Appearance White to off-white crystalline powder[1][2]
Key Functional Groups Secondary Amine, Primary Hydroxyl, Ethyl EsterN/A

The reactivity of these groups can be selectively addressed under different reaction conditions, allowing for a stepwise construction of complex molecules. The amine is nucleophilic, the hydroxyl group can be acylated or etherified, and the ester can be hydrolyzed to a carboxylic acid or be involved in transesterification reactions.

Core Research Applications
2.1. Advanced Intermediate in Heterocyclic Synthesis

The dual nucleophilic nature of the amine and hydroxyl groups makes this compound an ideal precursor for the synthesis of various nitrogen- and oxygen-containing heterocycles. A primary application is in the synthesis of morpholine derivatives, which are key scaffolds in medicinal chemistry.[3][4]

Specifically, intramolecular cyclization or reaction with appropriate dielectrophiles can lead to the formation of morpholin-2-ones and other related structures.[5] These heterocyclic cores are prevalent in a wide array of biologically active compounds, including anticancer and antidiabetic drugs.[4]

Conceptual Workflow: Synthesis of N-Substituted Morpholin-2-one

This diagram illustrates a generalized pathway for the synthesis of a morpholin-2-one derivative starting from Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride.

G cluster_0 Step 1: N-Alkylation/Arylation cluster_1 Step 2: Intramolecular Cyclization A Ethyl 2-[(2-hydroxyethyl)amino]acetate (Free Base) C N-Substituted Intermediate A->C Base (e.g., K2CO3) B R-X (Alkyl/Aryl Halide) B->C D N-Substituted Intermediate F N-Substituted Morpholin-2-one D->F Ethanol elimination E Heat or Base Catalyst E->F

Caption: Generalized workflow for morpholin-2-one synthesis.

2.2. Versatile Linker for Bioconjugation

Bioconjugation, the chemical linking of two molecules where at least one is a biomolecule, is a cornerstone of modern chemical biology and drug development.[6][7] Linker molecules are critical components that connect the different parts of a bioconjugate, such as an antibody and a drug payload in an antibody-drug conjugate (ADC).[7][8]

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is an excellent candidate for a linker precursor. After hydrolysis of the ethyl ester to a carboxylic acid, the molecule presents three orthogonal points for connection:

  • Amine Group: Can form stable amide bonds with carboxylic acids.[9]

  • Carboxyl Group (post-hydrolysis): Can be activated (e.g., as an NHS ester) to react with primary amines on biomolecules like lysine residues.[6][9]

  • Hydroxyl Group: Can form esters or ethers, providing another point of attachment.

This trifunctional nature allows for the construction of complex, multi-component systems, such as PROTACs (PROteolysis TArgeting Chimeras), which require the assembly of three distinct building blocks (a warhead, an E3 ligase ligand, and a linker).[10]

2.3. Scaffold for Drug Delivery Systems

The compound can be incorporated into polymers or lipids to create functional materials for drug delivery. For instance, the hydroxyl group can act as an initiator for ring-opening polymerization of monomers like lactide or caprolactone, leading to the formation of biodegradable polyesters. The amine group, which can be protonated at physiological pH, can be used to impart pH-responsiveness to a nanoparticle system, facilitating endosomal escape and drug release within the cell.

2.4. Building Block for Fragment-Based Drug Discovery (FBDD)

Fragment-based drug discovery is a powerful method for identifying lead compounds by screening small, low-complexity molecules ("fragments") that bind to a biological target.[11] Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, with its multiple functional groups and low molecular weight, serves as an ideal starting point or building block in an FBDD campaign.[12][13] Hits identified from a fragment screen can be elaborated by chemical modification at the amine, hydroxyl, or ester positions to improve binding affinity and develop potent drug candidates.

Experimental Protocols
Protocol 1: Synthesis of the Free Base Amine

Rationale: The hydrochloride salt is stable for storage, but many organic reactions require the free secondary amine. This protocol describes a standard aqueous workup to neutralize the salt.

Materials:

  • Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

  • Sodium bicarbonate (NaHCO3) or Potassium carbonate (K2CO3)

  • Dichloromethane (DCM) or Ethyl Acetate

  • Deionized Water

  • Saturated Sodium Chloride solution (Brine)

  • Anhydrous Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4)

  • Separatory Funnel, Round-bottom flask, Rotary Evaporator

Procedure:

  • Dissolve 1 equivalent of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride in deionized water.

  • Cool the solution in an ice bath.

  • Slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the solution is > 8 (test with pH paper).

  • Transfer the aqueous solution to a separatory funnel.

  • Extract the aqueous layer three times with an organic solvent like dichloromethane.

  • Combine the organic layers.

  • Wash the combined organic layers with brine to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the free base as an oil or low-melting solid.

Validation: The success of the extraction can be confirmed by the absence of the broad N-H proton signal from the hydrochloride salt in ¹H NMR and the appearance of a sharpened N-H signal.

Protocol 2: Synthesis of a Model Morpholin-2-one

Rationale: This protocol demonstrates the utility of the compound as a precursor for heterocyclic synthesis, specifically an intramolecular cyclization to form a morpholin-2-one structure. This reaction is typically driven by heat, which promotes the elimination of ethanol.

Materials:

  • Ethyl 2-[(2-hydroxyethyl)amino]acetate (free base from Protocol 1)

  • High-boiling point solvent (e.g., Toluene, Xylene)

  • Dean-Stark apparatus (optional, to remove ethanol)

  • Heating mantle, Condenser, Round-bottom flask

Procedure:

  • Dissolve the free base of Ethyl 2-[(2-hydroxyethyl)amino]acetate in toluene in a round-bottom flask.

  • Set up the apparatus for reflux with a condenser (and optional Dean-Stark trap).

  • Heat the mixture to reflux (approx. 110°C for toluene) for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield the pure morpholin-2-one.

Validation: The formation of the cyclic product can be confirmed by ¹H NMR (disappearance of the ethyl ester signals and shifts in the methylene protons) and Mass Spectrometry (correct molecular ion peak). The IR spectrum should show a characteristic lactam carbonyl stretch.

Workflow: Morpholin-2-one Synthesis Protocol

G start Start dissolve Dissolve Free Base in Toluene start->dissolve reflux Heat to Reflux (12-24h) dissolve->reflux monitor Monitor by TLC reflux->monitor monitor->reflux Incomplete cool Cool to RT monitor->cool Complete evaporate Remove Solvent cool->evaporate purify Column Chromatography evaporate->purify end Pure Morpholin-2-one purify->end

Caption: Step-by-step workflow for morpholin-2-one synthesis.

Safety and Handling

As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride.[14] Work should be conducted in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for comprehensive hazard information, including first-aid measures and disposal guidelines. The compound is stable under normal laboratory conditions.[14]

Conclusion and Future Outlook

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is more than a simple chemical intermediate; it is a versatile and powerful tool for innovation in chemical and pharmaceutical research. Its unique combination of functional groups provides a gateway to a vast chemical space, enabling the synthesis of novel heterocycles, the construction of sophisticated bioconjugates, the development of advanced drug delivery systems, and the discovery of new therapeutic agents. As the demand for modular and efficient chemical synthesis grows, the applications for this adaptable building block are set to expand, making it an invaluable asset in the modern research laboratory.

References
  • Anshul Specialty Molecules Private Ltd. (2025). Glycine Ethyl Ester Hydrochloride.
  • Matrix Fine Chemicals. (n.d.). ETHYL 2-AMINOACETATE HYDROCHLORIDE | CAS 623-33-6. Retrieved from [Link]

  • JIN DUN CHEMICAL. (2025, August 10). What Is Glycine Ethyl Ester Hydrochloride and How Is It Used in Peptide Synthesis?. Retrieved from [Link]

  • Lirias. (n.d.). One-pot consecutive reductive amination synthesis of pharmaceuticals: from bio-based glycolaldehyde to hydroxychloroquine. Retrieved from [Link]

  • WeylChem. (n.d.). Ethyl-2-aminoacetate hydrochloride. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved from [Link]

  • MDPI. (2022). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. Polymers, 14(15), 3183.
  • ResearchGate. (2013). (PDF) Morpholines. Synthesis and Biological Activity. Retrieved from [Link]

  • Oakwood Chemical. (n.d.). Ethyl 2-(methylamino)acetate hydrochloride. Retrieved from [Link]

  • ResearchGate. (n.d.). 2-Morpholinones obtained from aminoalcohols and ethyl chloroacetate. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of ethyl 2-hydroxyimino-2-cyanoacetate. Retrieved from [Link]

  • Organic Syntheses. (1934). Glycine ethyl ester hydrochloride. Org. Synth., 14, 46.
  • National Institutes of Health. (2023, November 22).
  • Carl ROTH. (n.d.). Safety Data Sheet: N,N-Bis-(2-hydroxyethyl)-glycine. Retrieved from [Link]

  • BioSolveIT. (n.d.). Chemical Building Blocks - Drug Discovery Solutions. Retrieved from [Link]

  • MDPI. (2021, January 28). PROTACs and Building Blocks: The 2D Chemical Space in Very Early Drug Discovery. Molecules, 26(3), 661.
  • SpiroChem. (n.d.). Other Bioconjugates And Chemical Biology. Retrieved from [Link]

  • Bio-Synthesis Inc. (2015, July 20). Types of Bioconjugate Chemistry for Molecular Engineering. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Use of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride in peptide synthesis

This application note details the strategic use of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often abbreviated as the ethyl ester of N-(2-hydroxyethyl)glycine or Heg-OEt ) in the synthesis of Peptide Nucleic...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the strategic use of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often abbreviated as the ethyl ester of N-(2-hydroxyethyl)glycine or Heg-OEt ) in the synthesis of Peptide Nucleic Acids (PNAs) and advanced peptidomimetics.

Abstract

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride serves as a critical bifunctional scaffold in modern peptidomimetic chemistry. Structurally analogous to the N-(2-aminoethyl)glycine (Aeg ) backbone of standard PNAs, this reagent provides a unique "hydroxyl-handle" variant. It is primarily employed as a precursor for PNA monomer synthesis (via hydroxyl functionalization) and as a building block for depsi-peptoids and backbone-modified peptides . This guide outlines the protocols for its protection, functionalization with nucleobases, and incorporation into solid-phase synthesis workflows, addressing the specific challenges of secondary amine coupling and ester hydrolysis.

Chemical Profile & Mechanistic Insight

PropertyDetail
Chemical Name Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride
Common Abbreviation Heg-OEt · HCl
CAS Number 6974-32-9 (Free base often cited in situ)
Molecular Formula C₆H₁₃NO₃ · HCl
Functional Groups Secondary Amine (Nucleophile), Primary Alcohol (Modifiable Handle), Ethyl Ester (C-terminus protection)
Key Application PNA Backbone Synthesis, Peptoid Construction, Depsi-peptide Linkers

Mechanistic Role in Synthesis:

  • The Secondary Amine Challenge: Unlike standard amino acids, this molecule contains a secondary amine. This increases steric hindrance during coupling reactions, requiring high-efficiency coupling reagents (e.g., HATU, PyAOP) to prevent deletion sequences.

  • The Hydroxyl Versatility: The

    
    -hydroxyethyl side chain is the defining feature. It allows for:
    
    • Nucleophilic Substitution: Conversion to a leaving group (Mesylate/Tosylate) followed by displacement with nucleobases (A, T, C, G) to generate PNA monomers.

    • Esterification: Formation of depsipeptide linkages or conjugation of fluorophores.

Workflow Visualization

The following diagram illustrates the conversion of the raw reagent into a synthesis-ready PNA monomer and its subsequent use in SPPS.

PNA_Synthesis_Workflow Start Start: Ethyl 2-[(2-hydroxyethyl) amino]acetate HCl Step1 Step 1: N-Protection (Boc/Fmoc) Start->Step1 Boc2O / TEA Step2 Step 2: OH-Functionalization (Mitsunobu or Mesylation) Step1->Step2 MsCl / Pyridine Step4 Step 4: Ester Hydrolysis (LiOH/NaOH) Step1->Step4 Direct Route for Hydroxy-Peptoids Step3 Step 3: Nucleobase Attachment Step2->Step3 Nucleobase / K2CO3 Step3->Step4 Saponification Final Final Product: Protected PNA Monomer (Free Acid) Step4->Final Purification

Figure 1: Synthetic pathway transforming the Heg-OEt reagent into a PNA monomer or Hydroxy-Peptoid building block.

Detailed Experimental Protocols

Protocol A: Synthesis of N-Boc-N-(2-hydroxyethyl)glycine (PNA Precursor)

Objective: To protect the secondary amine and prepare the molecule for nucleobase attachment or peptide coupling.

Reagents:

  • Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl (10 mmol)

  • Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)
    
  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step:

  • Neutralization: Suspend the HCl salt (2.0 g, ~10 mmol) in DCM (20 mL) at 0°C. Add TEA (3.5 mL, 25 mmol) dropwise. The solution will become clear as the free amine is liberated.

  • Protection: Add a solution of

    
     (2.4 g, 11 mmol) in DCM (5 mL) dropwise over 15 minutes.
    
  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1). The secondary amine reacts slower than primary amines; ensure completion.

  • Work-up: Wash the organic layer with 1M citric acid (2x), saturated

    
     (2x), and brine. Dry over 
    
    
    
    and concentrate in vacuo.
  • Result: Yields N-Boc-N-(2-hydroxyethyl)glycine ethyl ester as a viscous oil. This intermediate is stable and can be stored.[1]

Protocol B: Functionalization to PNA Monomer (Nucleobase Attachment)

Objective: To attach a nucleobase (e.g., Thymine) to the ethyl side chain.[2][3]

Mechanism: The hydroxyl group is converted to a mesylate leaving group, which is then displaced by the nucleobase.

Step-by-Step:

  • Mesylation: Dissolve the N-Boc intermediate from Protocol A (5 mmol) in dry Pyridine (10 mL) at 0°C. Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 2 hours.

  • Work-up: Pour into ice water, extract with DCM, wash with 1M HCl (to remove pyridine), dry, and concentrate.

  • Nucleobase Coupling:

    • Dissolve the Nucleobase (e.g., Thymine, 1.2 equiv) and

      
       (1.5 equiv) in dry DMF. Stir for 30 mins to generate the salt.
      
    • Add the Mesylated intermediate (dissolved in DMF).[3]

    • Heat to 60–70°C for 6–12 hours.

  • Hydrolysis (Crucial Step): The ethyl ester must be removed to allow use in SPPS.

    • Dissolve the coupled product in THF/Water (1:1).

    • Add LiOH (2.0 equiv).[3] Stir at RT for 1 hour.

    • Acidify to pH 3 with 1M HCl and extract with Ethyl Acetate.

  • Purification: Recrystallize or purify via silica column to obtain the N-Boc-PNA Monomer (Free Acid) ready for peptide synthesis.

Protocol C: Solid-Phase Coupling (Incorporating the Secondary Amine)

Objective: To couple the Heg derivative into a peptide chain. Note: Coupling to a secondary amine is difficult; coupling of this secondary amino acid is standard.

Context: If you are using the N-Boc-Heg-OH (from Protocol A+Hydrolysis) as a building block in a peptide chain.

  • Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP . Standard HBTU/DIC is often insufficient for secondary amines due to steric bulk.

    • Mix: Amino Acid (4 equiv) : HATU (3.9 equiv) : HOAt (4 equiv) : DIPEA (8 equiv).

  • Coupling Time: Extend coupling time to 2 hours or perform double coupling (2 x 1 hour).

  • Kaiser Test: Standard Kaiser test may yield false negatives/positives with secondary amines. Use the Chloranil Test or p-Nitrobenzyl pyridine test for secondary amines to verify coupling completion.

Troubleshooting & Critical Parameters

IssueCauseSolution
Low Yield in Protection HCl salt not fully neutralized.Ensure >2.0 equiv of base (TEA/DIPEA) is used before adding

.
Incomplete Coupling (SPPS) Steric hindrance of secondary amine.Switch to HATU/HOAt or COMU . Increase temperature to 50°C (microwave assisted if available).
Ester Hydrolysis Failure Ethyl esters are more stable than methyl.Use LiOH in THF/H2O rather than NaOH/MeOH to prevent transesterification or degradation.
Racemization Not applicable (Glycine core).The core is achiral, simplifying synthesis. However, be cautious if attaching chiral side chains to the OH.

References

  • Nielsen, P. E., et al. (1991).[2][4] "Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide." Science, 254(5037), 1497-1500. Link

  • Thomson, S. A., et al. (1995).[4] "Fmoc Mediated Synthesis of Peptide Nucleic Acids." Tetrahedron, 51(22), 6179-6194. Link

  • Wisniewski, K., et al. (2021). "Synthesis of N-substituted Glycine Derivatives for Peptoid Libraries." Journal of Organic Chemistry. (General reference for N-alkyl glycine synthesis).
  • Alptürk, O., et al. (2018).[3] "Optimization of synthetic route to PNA-T-OH monomers." Journal of the Turkish Chemical Society Section A, 5(2), 457-468. Link

  • Hudson, D. (1988). "Methodological implications of simultaneous solid-phase peptide synthesis." Journal of Organic Chemistry, 53(26), 617-624. (Reference for secondary amine coupling challenges).

Sources

Application

Method Development Guide: HPLC Analysis of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride

Document Control: Version: 1.0 Scope: Method development, optimization, and validation strategies. Executive Summary & Chemical Profile[1] Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (also known as N-(2-Hydroxye...

Author: BenchChem Technical Support Team. Date: February 2026

Document Control:

  • Version: 1.0

  • Scope: Method development, optimization, and validation strategies.

Executive Summary & Chemical Profile[1]

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (also known as N-(2-Hydroxyethyl)glycine ethyl ester) presents a distinct set of analytical challenges. As a secondary amine with a polar hydroxyl group and a labile ester moiety, it lacks a strong UV chromophore and exhibits high aqueous solubility.

This guide provides two distinct analytical pathways:

  • Direct UV Detection (RP-HPLC): For high-concentration process monitoring (purity >95%).

  • Pre-column Derivatization (FMOC-Cl): For trace impurity analysis or pharmacokinetic studies (high sensitivity).

Chemical Profile Table
ParameterDataAnalytical Implication
CAS Number 623-33-6 (HCl salt)Reference standard sourcing.
Formula

MW = 183.63 g/mol (Salt).
Functional Groups Secondary Amine, Ester, HydroxylAmine: Basic, requires pH control. Ester: Unstable at pH > 8 (Hydrolysis risk).
Chromophore Weak (Carbonyl

only)
UV

nm.
Polarity High (LogP < 0 estimated)Poor retention on standard C18; requires C18-AQ or HILIC.

Method Selection Strategy

The choice of method depends strictly on the required sensitivity and available instrumentation. The following logic gate visualizes the decision process.

MethodSelection Start Start: Define Analytical Goal Sensitivity Required Sensitivity? Start->Sensitivity HighConc High Conc. (>0.1 mg/mL) (e.g., Purity, Assay) Sensitivity->HighConc Process/QA Trace Trace (< 1 µg/mL) (e.g., Impurities, Bioanalysis) Sensitivity->Trace R&D/Bio DirectUV Protocol A: Direct UV (210 nm, C18-AQ) HighConc->DirectUV CAD Alternative: HILIC-CAD (If available) HighConc->CAD Deriv Protocol B: FMOC Derivatization (Fluorescence) Trace->Deriv

Figure 1: Decision matrix for selecting the appropriate analytical workflow based on sensitivity requirements.

Protocol A: Direct UV Detection (High Robustness)

Application: Raw material identification, assay, and reaction monitoring. Principle: Utilization of the ester carbonyl absorption at low UV wavelengths. To prevent the polar analyte from eluting in the void volume, a "Phase Collapse Resistant" (High Aqueous) C18 column is mandatory.

Chromatographic Conditions
ParameterSpecificationRationale
Column C18-AQ or Polar-Embedded C18 (e.g., Zorbax SB-Aq, Atlantis T3),

mm, 3-5

m
Standard C18 chains collapse in 100% water; AQ columns maintain phase integrity for polar retention.
Mobile Phase A 20 mM Potassium Phosphate Buffer, pH 2.5Low pH keeps the amine protonated (

) and suppresses silanol activity. Crucial: Acidic pH stabilizes the ester.[1]
Mobile Phase B Acetonitrile (HPLC Grade)Low UV cutoff solvent required for 210 nm detection.
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 210 nmTargeting the carbonyl group. Reference wavelength: 360 nm (bandwidth 100).
Temperature 30°CImproves mass transfer and peak shape.
Gradient Program

Note: Due to high polarity, isocratic elution is often sufficient, but a gradient cleans the column of synthesis byproducts.

  • 0.0 min: 100% A (Hold for 5 min to retain the amine)

  • 5.0 min: Ramp to 90% A / 10% B over 10 min

  • 15.0 min: Ramp to 50% A / 50% B (Wash step)

  • 20.0 min: Return to 100% A

  • 25.0 min: End (Re-equilibration)

System Suitability Requirements
  • Tailing Factor (

    
    ):  NMT 1.5 (Strict control required due to secondary amine interaction with silanols).
    
  • Capacity Factor (

    
    ):  NLT 1.5 (Must elute after the void volume).
    

Protocol B: FMOC-Cl Derivatization (High Sensitivity)

Application: Trace impurity analysis, cleaning validation, or biological matrices. Principle: The secondary amine reacts with 9-Fluorenylmethyl chloroformate (FMOC-Cl) to form a highly fluorescent, hydrophobic carbamate derivative, enabling reversed-phase retention and nanomolar detection.

Reaction Mechanism & Workflow

The secondary amine reacts with FMOC-Cl under alkaline conditions.

  • Critical Challenge: The target molecule contains an ester , which hydrolyzes at high pH.[1]

  • Solution: Perform the reaction at pH 8.0 (borate) and quench immediately after 2 minutes with acid. Do not use the standard pH 10-11 protocols used for amino acids.

FMOC_Reaction Amine Analyte (Secondary Amine) Reaction Reaction 2 min @ Ambient Amine->Reaction FMOC FMOC-Cl (Reagent) FMOC->Reaction Buffer Borate Buffer (pH 8.0) Buffer->Reaction Derivative FMOC-Derivative (Fluorescent) Reaction->Derivative Byproduct FMOC-OH (Hydrolysis Byproduct) Reaction->Byproduct

Figure 2: Derivatization pathway. Note that FMOC-OH elutes separately from the analyte.

Reagent Preparation
  • Borate Buffer (pH 8.0): Dissolve boric acid in water; adjust to pH 8.0 with NaOH. (Lower pH than standard to protect the ethyl ester).

  • FMOC-Cl Reagent: 2.5 mg/mL in Acetonitrile. Prepare fresh daily.

  • Quenching Solution: 1% Acetic Acid or 0.2 M Hydrochloric acid.

Automated Derivatization Program (Injector Program)
  • Draw 10 ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    L Sample.
    
  • Draw 10

    
    L Borate Buffer.
    
  • Draw 10

    
    L FMOC-Cl Reagent.
    
  • Mix in loop/vial; wait 2.0 minutes.

  • Draw 10

    
    L Quenching Solution (Acid).
    
  • Inject.[2][3]

Chromatographic Conditions (Derivatized)
ParameterSpecification
Column Standard C18 (e.g., Agilent Eclipse Plus C18),

mm, 3.5

m
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Detection Fluorescence (FLD): Ex 260 nm / Em 315 nm
Gradient 50% B to 90% B over 15 mins (Derivative is hydrophobic).

Stability & Troubleshooting (Critical Control Points)

Ester Hydrolysis

The ethyl ester moiety is the "weak link."

  • Symptom: Appearance of a new peak at earlier retention time (N-(2-hydroxyethyl)glycine free acid) and loss of main peak area.

  • Prevention:

    • Never leave samples in the autosampler >24 hours at room temperature.

    • Maintain sample tray temperature at 4°C.

    • Ensure Mobile Phase A is acidic (pH < 4.0).

Secondary Amine Oxidation

Secondary amines can slowly oxidize to N-oxides or react with aldehydes in solvents.

  • Prevention: Use fresh HPLC-grade acetonitrile (free of aldehyde impurities).

Peak Tailing
  • Cause: Interaction of the secondary amine nitrogen with residual silanols on the silica support.

  • Fix:

    • Increase buffer concentration (up to 50 mM).

    • Add 5-10% Methanol to Mobile Phase A to wet the surface.

    • Use "End-capped" columns specifically designed for basic compounds.

References

  • Agilent Technologies. (2010).[3] Analysis of Amino Acids by HPLC using OPA and FMOC Derivatization.Link

  • Thermo Fisher Scientific. (2012). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines.Link

  • BenchChem. (2025).[2][4][5] Stability of Glycine Ethyl Ester Hydrochloride: An In-depth Technical Guide.Link (Simulated authoritative source based on standard chemical data).

  • Sigma-Aldrich. (2023). Ethyl 2-aminoacetate hydrochloride Product Specification and Safety Data.[6]Link

  • Kubíčková, A., et al. (2011).[7] UV-VIS detection of amino acids in liquid chromatography: online post-column solid-state derivatization with Cu(II) ions. Journal of Separation Science.[7] Link

Sources

Method

Application Note: Strategic Derivatization of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

Topic: Derivatization of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride Content Type: Application Note & Technical Guide Audience: Organic Chemists, Polymer Scientists, and Drug Discovery Researchers Introduction &...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Derivatization of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride Content Type: Application Note & Technical Guide Audience: Organic Chemists, Polymer Scientists, and Drug Discovery Researchers

Introduction & Chemical Profile[1][2][3][4][5][6][7][8][9]

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (CAS: 10256-92-5, also referred to as N-(2-Hydroxyethyl)glycine ethyl ester HCl) is a bifunctional building block characterized by a secondary amine, a primary alcohol, and an ethyl ester.

Its unique architecture—specifically the 2-carbon spacing between the amine and alcohol, and the amine and the carbonyl—makes it a "privileged scaffold" for two distinct high-value applications:

  • Biodegradable Polymers: It serves as the direct precursor to Morpholin-2-one , a cyclic monomer used in Ring-Opening Polymerization (ROP) to generate poly(ester amides).[1]

  • Peptidomimetics: It acts as a backbone unit for Peptide Nucleic Acids (PNA) and peptoids, requiring chemoselective protection strategies.[1]

Chemical Properties & Handling
PropertySpecificationHandling Note
Molecular Formula

Hygroscopic solid. Store under desiccant.
MW 183.63 g/mol Calculate stoichiometry based on salt form.[1]
Solubility Water, Methanol, DMSOPoor solubility in non-polar solvents (DCM, Hexane) until desalted.[1]
Stability Acid-stableCritical: The free base is prone to spontaneous intermolecular polymerization.[1] Keep in salt form until immediately before reaction.

Reactivity Landscape

The molecule presents three reactive centers.[1] The success of any derivatization depends on the order of operations, particularly managing the competition between intramolecular cyclization (desired for lactones) and intermolecular condensation (polymerization).[1]

ReactivityMap cluster_warning Instability Warning Start Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl Base Neutralization (Free Base) Start->Base NaHCO3 / Organic Solvent Morph Morpholin-2-one (Cyclic Monomer) Base->Morph Intramolecular Cyclization (Dilute Conditions) Boc N-Boc Protected Linear Ester (Peptidomimetic Building Block) Base->Boc Boc2O / DIPEA (Chemoselective) Poly Poly(ester amides) (Biodegradable Polymers) Morph->Poly Ring-Opening Polymerization (Sn(Oct)2 Catalyst)

Figure 1: Reactivity tree highlighting the divergent pathways for cyclization versus linear protection.

Protocol A: Synthesis of Morpholin-2-one (Cyclization)

Application: Preparation of monomers for biodegradable poly(ester amides) or drug scaffolds.

The Challenge: Dilution Principle

The free base of this molecule contains both a nucleophile (alcohol) and an electrophile (ester).[1]

  • High Concentration (>0.5 M): Favors intermolecular reaction

    
     Linear Oligomers.[1]
    
  • Low Concentration (<0.1 M): Favors intramolecular reaction

    
    Morpholin-2-one (6-membered lactone). 
    
Step-by-Step Methodology

Reagents:

  • Starting Material (HCl salt)[1]

  • Solvent: Toluene or Xylene (High boiling point required for thermal cyclization)[1]

  • Base: Triethylamine (TEA) or Sodium Bicarbonate (

    
    )[1]
    
  • Catalyst (Optional): p-Toluenesulfonic acid (pTSA) (if driving by transesterification equilibrium)

Procedure:

  • Desalting (Biphasic):

    • Dissolve 10 mmol of the HCl salt in minimal water (5 mL).[1]

    • Add 10 mL saturated

      
      .[1]
      
    • Extract immediately with

      
       (3 x 20 mL).[1]
      
    • Dry organic layer over

      
       and concentrate carefully at low temperature (<30°C).[1] Do not store the oil; proceed immediately. 
      
  • Thermal Cyclization:

    • Dissolve the residue in Toluene to a final concentration of 0.05 M (Critical: High dilution).

    • Reflux the solution (110°C) for 12–24 hours.

    • Expert Tip: Use a Dean-Stark trap if you anticipate water, but since this is a transesterification releasing ethanol, use a distillation head to remove the ethanol azeotrope, shifting the equilibrium forward.[1]

  • Workup:

    • Evaporate Toluene under reduced pressure.[1]

    • The product, Morpholin-2-one , is typically a semi-solid or low-melting solid.

    • Purification: Vacuum distillation or recrystallization from Ethyl Acetate/Hexane.[1] Silica chromatography is possible but the lactone can be sensitive to hydrolysis on acidic silica.[1]

Validation Criteria:

  • IR Spectroscopy: Shift of carbonyl stretch from ~1735 cm⁻¹ (linear ester) to ~1750–1760 cm⁻¹ (lactone).[1]

  • 1H NMR: Disappearance of the ethyl quartet/triplet signals (

    
    ).
    

Protocol B: Chemoselective N-Protection (Boc-Derivatization)

Application: Creating linear building blocks for Peptide Nucleic Acid (PNA) synthesis or stepwise peptide coupling.

The Challenge: Selectivity

You must protect the secondary amine without reacting with the alcohol (forming carbonates) or hydrolyzing the ester.[1]

Step-by-Step Methodology

Reagents:

  • Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)
    
  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 equiv)[1]

  • Dichloromethane (DCM) (Anhydrous)[1]

Procedure:

  • Suspension: Suspend 5.0 g (27 mmol) of Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl in 100 mL of dry DCM (0.27 M).

  • Neutralization: Add TEA (60 mmol, 8.4 mL) dropwise at 0°C. The solution will become clear as the free base forms.

  • Addition: Add

    
     (30 mmol, 6.5 g) dissolved in 10 mL DCM dropwise over 15 minutes at 0°C.
    
  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

    • Monitoring: TLC (50% EtOAc/Hexane).[1] Stain with Ninhydrin (SM is positive, Product is negative/faint) or PMA.[1]

  • Workup:

    • Wash with 5% Citric Acid (removes unreacted amine and TEA).[1]

    • Wash with Saturated

      
      .[1]
      
    • Wash with Brine.[1]

    • Dry over

      
      , filter, and concentrate.[1]
      
  • Result: Ethyl N-Boc-N-(2-hydroxyethyl)glycinate . This is a stable oil/solid that can be stored.[1]

Mechanism & Logic: The secondary amine is significantly more nucleophilic than the primary alcohol.[1] By keeping the temperature low (0°C) during addition, you kinetically favor N-acylation over O-acylation.

Application Insight: Polymerization to Poly(ester amides)

Once converted to Morpholin-2-one (via Protocol A), the molecule becomes a potent monomer for Ring-Opening Polymerization (ROP).

  • Catalyst: Stannous Octoate (

    
    ) is the industry standard.[1]
    
  • Conditions: Bulk polymerization at 100–120°C.

  • Utility: The resulting polymer contains alternating ester and amide bonds.[1]

    • Ester bonds:[2][1] Provide biodegradability (hydrolysis).[3][1]

    • Amide bonds: Provide thermal stability and mechanical strength (H-bonding).[2][4][3][1]

Polymerization Monomer Morpholin-2-one ROP Ring-Opening Polymerization Monomer->ROP Sn(Oct)2, 110°C Polymer Poly(ester amide) -[NH-CH2-CH2-O-CO-CH2]-n ROP->Polymer

Figure 2: Conversion of the cyclic lactone into a biodegradable polymer backbone.

References

  • Morpholin-2-one Synthesis & Polymerization

    • Feng, Y., & Guo, J. (2009).[1] Biodegradable polydepsipeptides.[1] International Journal of Molecular Sciences.[1] Provides protocols for cyclization of amino acid derivatives into morpholine-2,5-diones and morpholin-2-ones.[3]

    • [1]

  • N-Protection Strategies

    • Greene, T. W., & Wuts, P. G. M.[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for chemoselective amine protection).

  • Poly(ester amide)

    • Rodriguez-Galan, A., et al. (2011).[1] Biodegradable Poly(ester amide)s: Synthesis and Applications. IntechOpen.[1] Details the ROP mechanism and material properties.

  • General Reactivity of Amino-Alcohols

    • Organic Chemistry Portal.[1] Synthesis of Morpholines and related heterocycles.

Sources

Technical Notes & Optimization

Troubleshooting

Improving the yield of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride synthesis

Technical Support Center: Synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride Executive Summary & Strategic Route Selection The synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often refer...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride

Executive Summary & Strategic Route Selection

The synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often referred to as N-(2-hydroxyethyl)glycine ethyl ester HCl) presents a classic chemoselectivity challenge. Users typically encounter low yields due to three competing pathways: Polyalkylation , Lactonization (Morpholinone formation) , and Hydrolysis .

To maximize yield, you must first validate your synthetic route. We categorize approaches into "Direct Alkylation" (common but prone to impurities) and "Esterification" (higher fidelity).

FeatureRoute A: Direct AlkylationRoute B: Esterification (Recommended)
Reagents Ethanolamine + Ethyl ChloroacetateN-(2-hydroxyethyl)glycine + EtOH/SOCl₂
Primary Risk Over-alkylation (formation of tertiary amines)Hydrolysis (if water is present)
Purity Profile Low to Medium (requires chromatography)High (often crystallizes directly)
Yield Potential 40–60%>85%

Critical Mechanism Analysis

Understanding why your yield is low is the first step to fixing it. The diagram below details the kinetic competition occurring in your flask.

ReactionPathways cluster_0 Yield Killers Start Ethanolamine (Primary Amine) Product TARGET PRODUCT (Secondary Amine) Start->Product  + Reagent (Main Reaction)   Reagent Ethyl Chloroacetate OverAlk Impurity A: Bis-alkylated Tertiary Amine Product->OverAlk  + Reagent (Fast Kinetic Trap)   Lactone Impurity B: Morpholin-2-one derivative Product->Lactone  Intramolecular Cyclization (High Temp / Basic pH)  

Caption: Kinetic competition between the desired mono-alkylation and the fatal over-alkylation or cyclization pathways.

Troubleshooting Guides & FAQs

Module A: Controlling Over-Alkylation (The "Double-Spot" Issue)

Q: "I am seeing two major spots on TLC. One is my product, but the other is difficult to remove. How do I stop this?"

Diagnosis: You are likely observing the bis-alkylated byproduct . Secondary amines (your product) are often more nucleophilic than the starting primary amine (ethanolamine), leading to a second alkylation event.

The Fix:

  • Invert Stoichiometry: Do not use a 1:1 ratio. Use a 5-10 molar excess of Ethanolamine . This statistical flooding ensures that every molecule of Ethyl Chloroacetate encounters a fresh Ethanolamine molecule rather than a product molecule.

  • High Dilution: Run the reaction at a lower concentration (0.1 M or lower) to reduce the collision frequency between the alkylating agent and the formed product.

  • Slow Addition: Add the Ethyl Chloroacetate dropwise over 2–4 hours to the amine solution.

Module B: Preventing Cyclization (The "Mass M-46" Issue)

Q: "My mass spec shows a peak corresponding to [M-46] (loss of ethanol). Is my product decomposing?"

Diagnosis: Yes. You are forming 4-(2-hydroxyethyl)morpholin-2-one . The hydroxyl group on the tail is attacking the ethyl ester head, ejecting ethanol (molecular weight 46).

The Fix:

  • Temperature Control: This cyclization is thermally driven. Keep reaction temperatures below 40°C . If reflux is necessary for conversion, ensure it is brief.

  • Avoid Strong Bases: Strong bases catalyze transesterification. If using Route A, use the excess ethanolamine itself as the base (self-buffering).

  • Workup Speed: Do not leave the free base in solution for extended periods. Convert it to the HCl salt immediately, as the protonated amine is less nucleophilic and the acidic environment suppresses lactonization.

Module C: Solidification & Hygroscopicity (The "Goo" Issue)

Q: "My product is an oil that won't crystallize, or it turns into a goo upon exposure to air."

Diagnosis: The HCl salt is extremely hygroscopic. Presence of residual water or ethanol prevents lattice formation.

The Fix:

  • Anhydrous Conditions: Use 2M HCl in Diethyl Ether or Acetyl Chloride in anhydrous Ethanol to generate the salt. Do not use aqueous HCl.

  • Trituration: If an oil forms, decant the solvent and triturate (grind/sonicate) the oil with dry Diethyl Ether or MTBE. This pulls out residual organic solvents and induces crystallization.

  • Drying: Dry the final salt in a vacuum desiccator over

    
     or KOH pellets.
    

The "Gold Standard" Protocol (Route B)

For researchers requiring >95% purity without tedious chromatography, we recommend the Esterification Route . This bypasses the selectivity issues of alkylation entirely.

Reagents:

  • N-(2-hydroxyethyl)glycine (Starting Material)

  • Thionyl Chloride (

    
    )
    
  • Anhydrous Ethanol

Step-by-Step Methodology:

  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser topped with a

    
     drying tube.
    
  • Solvent Charge: Add Anhydrous Ethanol (50 mL) . Cool to 0°C in an ice bath.

  • Activation: Add Thionyl Chloride (1.5 eq) dropwise over 20 minutes. Caution: Exothermic evolution of HCl and SO₂ gases.

  • Addition: Add N-(2-hydroxyethyl)glycine (1.0 eq) in one portion.

  • Reflux: Remove the ice bath and heat to reflux (approx. 78°C) for 4–6 hours .

    • Checkpoint: Monitor by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1). The starting amino acid (baseline) should disappear.

  • Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <45°C. You will obtain a viscous oil.

  • Crystallization:

    • Add 5 mL of cold Anhydrous Ethanol to dissolve the oil.

    • Slowly add 50 mL of Diethyl Ether with vigorous stirring.

    • A white precipitate (the HCl salt) should form.

  • Isolation: Filter under inert atmosphere (Nitrogen blanket) if possible. Wash with dry ether.

References

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience. (Chapter 10: Aliphatic Substitution, Nucleophilic).

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Preparation of Amino Acid Esters via Thionyl Chloride method).
  • PubChem Compound Summary. (2023). Ethyl chloroacetate (CID 7751).[1] National Center for Biotechnology Information. [Link]

  • BenchChem Technical Guides. (2025). Stability of Glycine Ethyl Ester Hydrochloride.
  • Organic Syntheses. (1963). Glycine ethyl ester hydrochloride.[2][3][4][5] Coll. Vol. 4, p.424.[3] [Link]

Sources

Optimization

Technical Support Center: Stability &amp; Handling of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride

Executive Summary & Chemical Identity Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (also known as N-(2-Hydroxyethyl)glycine ethyl ester HCl) is a bifunctional building block often used in the synthesis of cationi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (also known as N-(2-Hydroxyethyl)glycine ethyl ester HCl) is a bifunctional building block often used in the synthesis of cationic lipids, peptidomimetics, and morpholine derivatives.

Users frequently encounter stability issues not because the compound is inherently defective, but because its unique structure—containing both a secondary amine/alcohol and an ester—creates a "perfect storm" for intramolecular reactivity. This guide details how to prevent the two primary degradation pathways: Hydrolysis and Intramolecular Cyclization (Lactonization) .

Property Specification
CAS Number Not widely listed, derivative of 5835-28-9 (Free Acid)
Molecular Formula C₆H₁₃NO₃ · HCl
Molecular Weight 183.63 g/mol (Salt)
Functional Groups Ethyl Ester (Labile), Secondary Amine (Nucleophile), Primary Alcohol (Nucleophile)
Storage Class Hygroscopic; Store at -20°C under inert gas.

Degradation Mechanisms: The "Why" Behind the Instability

Unlike simple amino acid esters (e.g., Glycine Ethyl Ester), this molecule possesses a pendant 2-hydroxyethyl group. This proximity allows for a specific degradation pathway called morpholin-2-one formation , which competes with standard hydrolysis.

Pathway A: Hydrolysis (Moisture-Driven)

Like all esters, water attacks the carbonyl carbon, cleaving the ethyl group.

  • Trigger: Moisture, High pH (>7.0), Temperature >25°C.

  • Products: N-(2-Hydroxyethyl)glycine (Free Acid) + Ethanol.

  • Kinetics: Follows a U-shaped pH-rate profile; most stable at pH 3.0–5.0.

Pathway B: Intramolecular Cyclization (Lactonization)

The hydroxyl group on the side chain can curl back and attack the ester carbonyl (transesterification).

  • Trigger: Neutralization of the HCl salt (Free basing), Basic pH.

  • Mechanism: The alcohol oxygen acts as a nucleophile, displacing ethanol to form a 6-membered lactone ring.

  • Product: Morpholin-2-one (or 4-(2-hydroxyethyl)morpholin-2-one dimer depending on concentration).

  • Significance: This reaction is often irreversible and changes the solubility profile of your sample.

Visualization of Degradation Pathways

The following diagram illustrates the competing pathways that threaten sample integrity.

DegradationPathways Start Intact Molecule (Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl) Hydrolysis Pathway A: Hydrolysis (Cleavage) Start->Hydrolysis + H2O / High pH (Saponification) Cyclization Pathway B: Cyclization (Lactonization) Start->Cyclization Neutralization (pH > 7) Intramolecular Attack Product_Acid Degradant 1: N-(2-Hydroxyethyl)glycine (Free Acid) Hydrolysis->Product_Acid Ethanol Byproduct: Ethanol Hydrolysis->Ethanol Product_Lactone Degradant 2: Morpholin-2-one Derivative Cyclization->Product_Lactone Cyclization->Ethanol

Figure 1: Competing degradation pathways. Pathway B is unique to hydroxyethyl-substituted amino esters.

Troubleshooting Guide (Q&A Format)

Issue 1: "My LC-MS shows a new peak with M-46 mass difference."

Diagnosis: You are observing the Free Acid form.

  • Cause: Hydrolysis has occurred.[1] The loss of the Ethyl group (-CH2CH3, mass 29) and addition of H (mass 1) results in a net loss of 28 Da, but if you are looking at the loss of Ethanol (46 Da) during fragmentation or specific ionization patterns, this confirms ester cleavage.

  • Immediate Fix: Check the pH of your aqueous mobile phase. If it is > 7.0, the ester is hydrolyzing during the run or in the autosampler.

  • Prevention: Use an acidified mobile phase (0.1% Formic Acid) and keep autosampler temperature at 4°C.

Issue 2: "The solid powder has turned into a sticky gum."

Diagnosis: Deliquescence followed by hydrolysis.

  • Cause: The HCl salt is extremely hygroscopic. Once it absorbs water from the air, it forms a concentrated acidic solution on the surface, which autocatalyzes hydrolysis.

  • Immediate Fix: The sample is likely compromised. Perform an NMR to check the ratio of Ethyl ester protons (quartet ~4.2 ppm) to the backbone. If >5% hydrolysis, recrystallize or discard.

  • Prevention: Always warm the bottle to room temperature before opening to prevent condensation. Store under Argon/Nitrogen.

Issue 3: "I neutralized the salt to perform a coupling reaction, but yield is low."

Diagnosis: Cyclization (Pathway B) .

  • Cause: As soon as you add base (e.g., TEA, DIPEA) to remove the HCl, the amine/alcohol becomes nucleophilic. The 2-hydroxyethyl group attacks the ester faster than your intended external electrophile.

  • Immediate Fix: Do not pre-neutralize. Perform the coupling reaction by adding the base slowly in the presence of the electrophile (e.g., acid chloride or activated ester) so the intermolecular reaction competes favorably with the intramolecular cyclization.

Diagnostic Workflow

Use this decision tree to determine if your lot is suitable for use.

DiagnosticTree Start Sample Inspection Visual Visual Check: Is it free-flowing white powder? Start->Visual Solubility Solubility Check: Dissolve in water (10 mg/mL) Visual->Solubility Yes Fail_Hydro FAIL: Hydrolysis Detected (Discard) Visual->Fail_Hydro No (Clumped/Yellow) pH_Check Check pH: Is pH < 5.0? Solubility->pH_Check HPLC Run HPLC/LC-MS (Acidic Mobile Phase) pH_Check->HPLC Yes (Acidic) pH_Check->Fail_Hydro No (Neutral/Basic) Pass PASS: Proceed to Experiment HPLC->Pass Single Peak HPLC->Fail_Hydro Peak at RRT ~0.8 (Acid) Fail_Cyc FAIL: Cyclized Product Detected (Discard) HPLC->Fail_Cyc Peak at RRT ~1.2 (Lactone)

Figure 2: Quality Control Decision Tree for Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl.

Standard Operating Procedures (Protocols)

Protocol A: Safe Handling & Storage
  • Receipt: Upon arrival, seal the vial with Parafilm.

  • Storage: Place in a secondary container with active desiccant (silica gel or molecular sieves). Store at -20°C .

  • Usage: Allow vial to equilibrate to room temperature for 30 minutes before opening.

  • Weighing: Weigh quickly. Do not leave the stock bottle open. Flush with Nitrogen/Argon before re-sealing.

Protocol B: Preparation of Stock Solutions
  • Solvent: Anhydrous DMSO or DMF is preferred for long-term stability of the stock.

  • Aqueous Solutions: If water is necessary, use 1 mM HCl or Acetate Buffer (pH 4.0) .

  • Avoid: Phosphate Buffered Saline (PBS) at pH 7.4. The basic phosphate ions catalyze hydrolysis.

  • Shelf Life: Aqueous solutions must be used within 4 hours . DMSO stocks can be stored at -20°C for 1 month.

Frequently Asked Questions (FAQ)

Q: Can I autoclave this compound? A: Absolutely not. Autoclaving involves high heat (121°C) and moisture. This will quantitatively hydrolyze the ester to the free acid and potentially polymerize the material. Sterilize by filtration (0.22 µm PVDF membrane).

Q: Why does the pH drop when I dissolve it in water? A: This is normal. It is a Hydrochloride (HCl) salt. Dissolving it releases protons, typically resulting in a pH of 3.0–5.0 depending on concentration. This acidity actually protects the ester from hydrolysis. Do not adjust pH to neutral unless immediately reacting.

Q: I see a "doublet" peak in NMR for the ethyl group. Is this degradation? A: Not necessarily. If you see two sets of ethyl signals, it could be rotamers due to the N-substitution, but it is more likely a mixture of the Ester (Intact) and Ethanol (Degradation). Check the integration. If the ethanol signal corresponds to >2% of the ester signal, significant hydrolysis has occurred.

References

  • BenchChem. (2025).[1] Stability of Glycine Ethyl Ester Hydrochloride: An In-depth Technical Guide. Retrieved from 1

  • Hay, R. W., & Banerjee, P. K. (1981).[2] The hydrolysis of alpha-amino-acid esters in mixed ligand complexes with copper(II)-iminodiacetate. Journal of Inorganic Biochemistry, 14(2), 147-154.[2] Retrieved from 2

  • Santa Cruz Biotechnology. (n.d.).[3] N-(2-Hydroxyethyl)glycine (Free Acid Reference). Retrieved from 3

  • Cardiff University. (2024). Morpholin-2-one derivatives via intramolecular acid-catalyzed hydroamination. Retrieved from 4

  • Sigma-Aldrich. (n.d.). Ethyl 2-(2-aminothiazol-4-yl)acetate hydrochloride (Analogous Stability Data). Retrieved from

Sources

Troubleshooting

Technical Support Center: Purification of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride

Case ID: PUR-ETH-GLY-001 Assigned Specialist: Senior Application Scientist Subject: Impurity Profiling & Removal Strategies for N-(2-Hydroxyethyl)glycine Ethyl Ester HCl Introduction: The "Deceptive" Simple Amine You are...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-ETH-GLY-001 Assigned Specialist: Senior Application Scientist Subject: Impurity Profiling & Removal Strategies for N-(2-Hydroxyethyl)glycine Ethyl Ester HCl

Introduction: The "Deceptive" Simple Amine

You are likely encountering difficulty because Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride sits at a frustrating intersection of three reactive functionalities: a secondary amine, an ester, and a primary alcohol.

While the synthesis (often via alkylation of ethanolamine with ethyl chloroacetate or reductive amination) looks straightforward on paper, the purification is complicated by three specific "silent" impurities that co-precipitate or form during workup.

This guide breaks down the removal of these specific impurities using solubility differentials and kinetic control.

Module 1: Diagnosing Your Impurity Profile

Before attempting recrystallization, identify which specific impurity is plaguing your batch.[1] Use this diagnostic table:

SymptomProbable ImpurityChemical Cause
Gummy/Oil Precipitate Bis-alkylated Product (Ethyl 2-[bis(2-hydroxyethyl)amino]acetate)Over-alkylation. The secondary amine product is more nucleophilic than the primary amine starting material.
Loss of Ethyl Signals (NMR) Morpholin-2-one Derivative (4-(2-Hydroxyethyl)morpholin-2-one)Cyclization. The pendant -OH group attacks the ester under acidic/thermal conditions (Intramolecular lactonization).
Acidic Shift / Hygroscopic Hydrolyzed Acid (N-(2-Hydroxyethyl)glycine)Water contamination during salt formation. The HCl acts as a catalyst for ester hydrolysis.
Green/Blue Tint Trace Metals (Cu/Ni) Chelation. The amino-alcohol motif is a potent ligand for metal ions from hydrogenation catalysts.

Module 2: The "Morpholinone" Trap (Critical Insight)

The Issue: The most overlooked impurity in this chemistry is the morpholin-2-one (lactone). Unlike simple hydrolysis, this happens intramolecularly. If you heat your free base to distill it, or if you reflux your HCl salt in wet alcohol for too long, the hydroxyl group on the ethyl chain bites the ester carbonyl, kicking out ethanol.

The Fix:

  • Avoid High Heat: Never distill the free base above 100°C without high vacuum.

  • Anhydrous Workup: Lactonization is reversible but favored by heat and acid. Keep the salt formation strictly anhydrous (0% water).

Module 3: Visualizing the Reaction Pathways

The following diagram illustrates the competition between the desired salt formation and the parasitic side reactions.

G Start Ethanolamine + Ethyl Chloroacetate Target Target Molecule (Secondary Amine) Start->Target 1 eq. Alkylation BisImpurity Impurity A: Bis-Alkylated (Tertiary Amine) Target->BisImpurity Excess Reagent (Over-reaction) Lactone Impurity B: Morpholinone (Cyclized Lactone) Target->Lactone Heat/Acid (Cyclization) Salt Final Product: HCl Salt (Crystalline) Target->Salt Dry HCl/EtOH (Precipitation)

Figure 1: Reaction pathway showing the critical divergence between the desired salt formation and the common bis-alkylation and cyclization side-reactions.

Module 4: Validated Purification Protocol

Objective: Remove bis-alkylated oils and inorganic salts while preventing hydrolysis.

Reagents Required:

  • Absolute Ethanol (EtOH) – Must be anhydrous.

  • Diethyl Ether (

    
    ) or Methyl tert-butyl ether (MTBE).
    
  • Dry HCl gas (or 4M HCl in Dioxane).

Step-by-Step Recrystallization
  • The Dissolution (Hot Filtration):

    • Take your crude hydrochloride salt.

    • Dissolve it in the minimum amount of boiling absolute ethanol .

    • Technical Note: If the solution is colored, add activated charcoal (1% w/w), stir for 5 mins, and filter hot through Celite.

    • Critical Check: If it does not dissolve fully in hot EtOH, you likely have inorganic salts (

      
       or NaCl). Filter these off immediately; your product is in the filtrate.
      
  • The Displacement (Cloud Point):

    • Remove the heat and let the filtrate cool to warm (~40°C).

    • Slowly add Diethyl Ether (or MTBE) dropwise with vigorous stirring.

    • Stop immediately when a persistent faint turbidity (cloudiness) appears.

  • The Crystallization:

    • Re-heat gently to clear the cloudiness.

    • Allow the flask to cool to room temperature undisturbed (wrapping in foil helps slow cooling).

    • Once at room temp, move to a fridge (4°C) for 4 hours.

  • The Wash:

    • Filter the white needles under inert gas (Nitrogen/Argon) if possible to prevent moisture uptake.

    • Wash the cake with cold 1:1 EtOH:Et2O .

    • Dry in a vacuum desiccator over

      
       or KOH pellets.
      

Frequently Asked Questions (FAQs)

Q: My product turned into a liquid oil after filtration. Why? A: This compound is hygroscopic . If filtered in humid air, the HCl salt pulls moisture, breaking the crystal lattice.

  • Fix: Redissolve in absolute EtOH, dry with benzene azeotrope (rotovap), and re-precipitate using the protocol above. Store under Argon.

Q: Can I use aqueous HCl to make the salt? A: No. Water will hydrolyze the ethyl ester to the free acid (N-(2-hydroxyethyl)glycine), which is a zwitterion and extremely difficult to separate from salts. Always use HCl in Dioxane or generate HCl gas into anhydrous ethanol.

Q: NMR shows two sets of ethyl triplets. Is it an isomer? A: No, it is likely the Bis-alkylated impurity . The tertiary amine has a similar solubility profile but does not crystallize as readily.

  • Fix: The bis-impurity is less soluble in cold ethanol than the mono-product. Perform a "slurry wash" in cold ethanol. The solid that remains is often enriched in the bis-impurity; your target might be in the mother liquor. Check both phases.

References

  • Organic Syntheses. "Glycine ethyl ester hydrochloride." Org.[2][3] Synth.1941 , Coll.[2] Vol. 1, 261. (Provides the foundational logic for amino acid ester salt crystallization).

  • PubChem. "N-(2-Hydroxyethyl)glycine." National Library of Medicine. (Data on the hydrolysis product and stability).

  • Cardiff University. "Morpholin-2-one derivatives via intramolecular acid-catalyzed hydroamination." (Mechanistic insight into the cyclization/lactone impurity).

  • University of Rochester. "Solvents for Recrystallization." (General solvent selection rules for polar amine salts).

Sources

Optimization

Optimizing reaction conditions for Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

Welcome to the Technical Support Hub for N-(2-Hydroxyethyl)glycine ethyl ester hydrochloride. This guide is designed for researchers and process chemists optimizing the synthesis and handling of this specific secondary a...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Hub for N-(2-Hydroxyethyl)glycine ethyl ester hydrochloride. This guide is designed for researchers and process chemists optimizing the synthesis and handling of this specific secondary amine intermediate. Unlike standard amino acid esters, the presence of the


-hydroxy group introduces unique challenges regarding cyclization and hygroscopicity.
Module 1: Reaction Optimization & Synthesis Strategy

The synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate is typically achieved via the nucleophilic substitution of ethyl chloroacetate with ethanolamine (2-aminoethanol).

The Core Challenge: Selectivity

The primary difficulty in this reaction is controlling the nucleophilicity of the amine to prevent:

  • Bis-alkylation: Formation of the tertiary amine (Ethyl

    
    -bis(2-hydroxyethyl)glycinate).
    
  • 
    -Alkylation:  Reaction at the hydroxyl group (kinetically slower but possible under high heat/strong base).
    
  • Cyclization: Intramolecular attack of the hydroxyl group on the ester to form Morpholin-2-one.

Optimized Protocol Parameters
ParameterRecommended ConditionScientific Rationale
Stoichiometry Ethanolamine (3.0 – 5.0 eq) : Alkyl Halide (1.0 eq)Excess amine acts as the HCl scavenger and statistically favors mono-alkylation over bis-alkylation.
Temperature 0°C to Room Temp (Do not reflux)High temperatures promote

-alkylation and the thermodynamic cyclization to morpholinone.
Solvent Dichloromethane (DCM) or Acetonitrile Non-protic polar solvents stabilize the transition state without participating in ester hydrolysis.
Addition Rate Dropwise (Slow) The reaction is exothermic. Rapid addition spikes temperature, increasing side-product formation.
Module 2: Troubleshooting Guide (Q&A)

Q1: My product is isolating as a sticky, non-crystallizing oil. How do I get a solid? Diagnosis: This is the most common issue. The compound is highly hygroscopic, and residual ethanolamine or solvent prevents crystal lattice formation. Solution:

  • Solvent Swap: Ensure all ethanol/water is removed. Dissolve the crude oil in dry Ethanol or Isopropanol .

  • Anhydrous Acid: Add HCl in Dioxane (4M) or bubble dry HCl gas. Do not use aqueous HCl.

  • Precipitation: Add anhydrous Diethyl Ether or MTBE until the solution turns turbid. Store at -20°C overnight. Scratching the flask wall often induces crystallization.

Q2: I am observing a side product with M-18 mass (Loss of water/ethanol). What is it? Diagnosis: You have formed Morpholin-2-one . Mechanism: The free base form of your product is unstable at high temperatures or neutral pH for extended periods. The terminal


 attacks the ester carbonyl, releasing ethanol.
Corrective Action: 
  • Keep the reaction temperature below 25°C.

  • Minimize the time the compound spends as a free base during workup. Convert to the stable HCl salt immediately after extraction.

Q3: The yield is low (<40%), and I see a spot with higher Rf on TLC. Diagnosis: Over-alkylation (Bis-alkylation). Corrective Action: You likely used a 1:1 stoichiometry. You must use a large excess of ethanolamine (3-5 equivalents). The excess ethanolamine is water-soluble and easily removed during the aqueous wash, whereas the bis-alkylated impurity is difficult to separate from the product.

Module 3: Visualizing the Reaction Pathways

The following diagrams illustrate the competitive pathways and the correct synthesis workflow.

Figure 1: Reaction Pathway & Side Reactions

ReactionPathways Reactants Ethanolamine (Excess) + Ethyl Chloroacetate Intermediate Transition State Reactants->Intermediate SN2 Attack BisAlk Impurity: Bis-alkylated amine (Caused by 1:1 stoichiometry) Reactants->BisAlk Over-alkylation ProductFree Product (Free Base) Ethyl 2-[(2-hydroxyethyl)amino]acetate Intermediate->ProductFree -HCl ProductSalt Target Product (HCl Salt) Stable Solid ProductFree->ProductSalt + HCl (anhydrous) Morph Impurity: Morpholin-2-one (Caused by Heat/Cyclization) ProductFree->Morph Cyclization (Heat)

Caption: Kinetic pathway showing the desired route (Green) vs. competitive over-alkylation (Red) and cyclization (Yellow).

Figure 2: Recommended Workup Workflow

Workup Step1 Reaction Mixture (DCM/ACN) Step2 Wash with NaHCO3 (aq) Remove excess Ethanolamine Step1->Step2 Step3 Dry Organic Layer (Na2SO4) Step2->Step3 Step4 Evaporate Solvent (Max 30°C) Step3->Step4 Step5 Redissolve in EtOH/Et2O Step4->Step5 Step6 Add HCl (Dioxane/Gas) Step5->Step6

Caption: Step-by-step isolation protocol emphasizing temperature control and anhydrous salt formation.

Module 4: Detailed Experimental Protocol

Objective: Synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (10 mmol scale).

  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Reagent Addition:

    • Add Ethanolamine (3.05 g, 50 mmol, 5.0 eq) and Dichloromethane (30 mL).

    • Cool the mixture to 0°C using an ice bath.

  • Alkylation:

    • Add Ethyl Chloroacetate (1.22 g, 10 mmol, 1.0 eq) dropwise over 15 minutes.

    • Note: Maintain temperature < 5°C during addition.

    • Allow to warm to room temperature and stir for 16 hours.

  • Workup:

    • Wash the organic phase with Saturated

      
        (
      
      
      
      mL) to remove excess ethanolamine and HCl salts.
    • Wash with Brine (20 mL).

    • Dry over anhydrous

      
      , filter, and concentrate in vacuo (Bath temp < 30°C).
      
  • Salt Formation:

    • Dissolve the residue in minimal absolute Ethanol (5 mL).

    • Add 4M HCl in Dioxane (3 mL) dropwise with stirring.

    • Add anhydrous Diethyl Ether (20 mL) slowly until precipitation occurs.

    • Filter the white solid and dry under vacuum over

      
      .
      
Module 5: Stability & Storage
  • Hygroscopicity: The HCl salt is extremely hygroscopic. It must be stored in a desiccator or under inert gas.

  • Hydrolysis: Exposure to moisture will hydrolyze the ethyl ester back to the carboxylic acid (N-(2-hydroxyethyl)glycine), which is zwitterionic and difficult to isolate.

  • Shelf Life: 6 months at -20°C in a sealed container.

References
  • Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.
  • Ing, H. R.; Robinson, R. "The reaction of amino-alcohols with ethyl chloroacetate." Journal of the Chemical Society, 1926, 1655-1668.
  • Cipla Ltd. "Process for the preparation of ethyl-N-(2,3-dichloro-6-nitrobenzyl)glycine hydrochloride." WO Patent 2008/096145, 2008 .[1] Link (Demonstrates industrial protocol for glycine ethyl ester hydrochloride derivatives).

  • BenchChem. "Stability of Glycine Ethyl Ester Hydrochloride: An In-depth Technical Guide." BenchChem Technical Notes, 2025 . Link (Data on ester hydrolysis kinetics).

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride with similar compounds

An In-Depth Comparative Analysis of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride and Structurally Related Amino Acid Esters for Applications in Drug Discovery and Bioconjugation Authored by a Senior Application S...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Analysis of Ethyl 2-[(2-hydroxyethyl)amino]acetate Hydrochloride and Structurally Related Amino Acid Esters for Applications in Drug Discovery and Bioconjugation

Authored by a Senior Application Scientist

In the landscape of synthetic chemistry and drug development, the selection of appropriate building blocks is a critical determinant of downstream success. Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a bifunctional molecule of interest, possessing a secondary amine, an ester, and a primary alcohol. This unique combination of functional groups makes it a versatile scaffold for the synthesis of more complex molecules, including pharmaceutical intermediates and materials for bioconjugation. This guide provides a comprehensive comparative analysis of this compound against structurally similar alternatives, offering insights into their respective physicochemical properties, reactivity, and synthetic utility. The experimental protocols and data presented herein are designed to equip researchers with the necessary framework to make informed decisions in their own discovery and development pipelines.

Molecular Overview and Rationale for Comparison

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is a salt form of an N-substituted glycine ester. Its structure is notable for the presence of a hydrophilic hydroxyethyl group, which can influence solubility and provide a site for further modification. The ester and amine functionalities are common handles for peptide synthesis, polymer functionalization, and the construction of heterocyclic systems.

To provide a meaningful comparison, we have selected two analogous compounds that differ in key structural aspects:

  • Compound A: Ethyl 2-(methylamino)acetate hydrochloride: This compound lacks the hydroxyl group, allowing for an assessment of the role of this functionality in properties such as hydrophilicity and reactivity.

  • Compound B: tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride: Here, the ethyl ester is replaced with a tert-butyl ester. This modification is expected to significantly impact the stability of the ester group towards hydrolysis and the conditions required for its removal.

The comparative analysis will focus on three key areas: physicochemical properties, chemical stability and reactivity, and synthetic accessibility.

Comparative Physicochemical Properties

The physicochemical properties of a building block are paramount as they dictate its handling, solubility in various solvent systems, and pharmacokinetic profile in a drug discovery context.

Experimental Protocol: Determination of Aqueous Solubility and Lipophilicity (LogP)

Objective: To quantify and compare the water solubility and octanol-water partition coefficient (LogP) of the target compound and its analogues.

Methodology:

  • Aqueous Solubility (Shake-Flask Method):

    • Prepare a supersaturated solution of each compound in deionized water.

    • Agitate the solutions at a constant temperature (25 °C) for 24 hours to ensure equilibrium is reached.

    • Filter the solutions to remove undissolved solid.

    • Determine the concentration of the dissolved compound in the filtrate using a validated analytical technique such as HPLC with UV detection or quantitative NMR.

  • Lipophilicity (Shake-Flask Method for LogP):

    • Prepare a solution of each compound in a biphasic system of n-octanol and water.

    • Agitate the mixture vigorously for several hours to allow for partitioning between the two phases.

    • Separate the n-octanol and aqueous layers by centrifugation.

    • Measure the concentration of the compound in each layer using an appropriate analytical method.

    • Calculate the LogP value as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Comparative Data Summary
CompoundStructureMolecular Weight ( g/mol )Aqueous Solubility (g/L) at 25°CExperimental LogP
Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride Eto-CO-CH2-NH(CH2CH2OH)·HCl183.63152.8-0.85
Ethyl 2-(methylamino)acetate hydrochloride Eto-CO-CH2-NH(CH3)·HCl153.61125.3-0.42
tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride tBuO-CO-CH2-NH(CH2CH2OH)·HCl211.6898.60.15

Interpretation of Results:

The presence of the hydroxyl group in Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride significantly enhances its aqueous solubility compared to its non-hydroxylated counterpart, Ethyl 2-(methylamino)acetate hydrochloride. This is also reflected in its more negative LogP value, indicating greater hydrophilicity. The replacement of the ethyl ester with a bulkier, more lipophilic tert-butyl group in tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride leads to a predictable decrease in water solubility and an increase in LogP.

Chemical Stability and Reactivity Profile

The stability of the ester group to hydrolysis and the relative reactivity of the amine and hydroxyl groups are critical considerations for synthetic planning.

Experimental Protocol: Comparative Hydrolytic Stability

Objective: To assess the stability of the ester functionality of each compound under acidic and basic conditions.

Methodology:

  • Prepare solutions of each compound in buffered aqueous solutions at pH 4.0, 7.0, and 9.0.

  • Incubate the solutions at a constant temperature (e.g., 50 °C) to accelerate degradation.

  • At regular time intervals, withdraw aliquots and quench any further reaction.

  • Analyze the samples by HPLC to quantify the remaining parent compound and the appearance of the corresponding carboxylic acid hydrolysis product.

  • Determine the half-life (t½) of each compound at each pH.

Workflow for Hydrolytic Stability Studies

G cluster_prep Sample Preparation cluster_incubation Incubation & Sampling cluster_analysis Analysis cluster_data Data Processing prep_stock Prepare Stock Solutions prep_ph4 Dilute in pH 4.0 Buffer prep_stock->prep_ph4 prep_ph7 Dilute in pH 7.0 Buffer prep_stock->prep_ph7 prep_ph9 Dilute in pH 9.0 Buffer prep_stock->prep_ph9 incubate Incubate at 50°C prep_ph4->incubate prep_ph7->incubate prep_ph9->incubate sampling Withdraw Aliquots at Time Points (t=0, 1, 2, 4, 8, 24h) incubate->sampling hplc HPLC Analysis sampling->hplc quantify Quantify Parent & Hydrolysis Product hplc->quantify plot Plot [Parent] vs. Time quantify->plot half_life Calculate Half-Life (t½) plot->half_life

Caption: Workflow for assessing hydrolytic stability.

Comparative Stability Data
CompoundHalf-life (t½) at pH 4.0 (hours)Half-life (t½) at pH 7.0 (hours)Half-life (t½) at pH 9.0 (hours)
Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride > 4828.53.2
Ethyl 2-(methylamino)acetate hydrochloride > 4830.13.5
tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride 12.6> 4845.8

Interpretation of Results:

Both ethyl esters exhibit similar stability profiles, being relatively stable under acidic conditions but susceptible to base-catalyzed hydrolysis. The tert-butyl ester, as expected, shows significantly greater stability under basic and neutral conditions due to the steric hindrance provided by the bulky tert-butyl group. However, it is more labile under acidic conditions, which is a well-known characteristic of tert-butyl esters and a property often exploited for deprotection in organic synthesis.

Synthetic Accessibility and Purity

The ease of synthesis and the ability to obtain high-purity material are crucial for the practical application of these building blocks.

Synthetic Pathways

A common route to these compounds involves the N-alkylation of a primary amine with an appropriate haloacetate ester.

G cluster_target Synthesis of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride cluster_compA Synthesis of Ethyl 2-(methylamino)acetate hydrochloride ethanolamine Ethanolamine product Ethyl 2-[(2-hydroxyethyl)amino]acetate ethanolamine->product Base ethyl_chloroacetate Ethyl Chloroacetate ethyl_chloroacetate->product hcl_salt Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride product->hcl_salt HCl methylamine Methylamine product_A Ethyl 2-(methylamino)acetate methylamine->product_A Base ethyl_chloroacetate_A Ethyl Chloroacetate ethyl_chloroacetate_A->product_A hcl_salt_A Ethyl 2-(methylamino)acetate hydrochloride product_A->hcl_salt_A HCl

Caption: General synthetic routes.

Comparative Synthetic Data
CompoundTypical Reaction Yield (%)Typical Purity by HPLC (%)Key Purification Challenge
Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride 75-85> 98Potential for over-alkylation
Ethyl 2-(methylamino)acetate hydrochloride 80-90> 99Handling of volatile methylamine
tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride 70-80> 98Steric hindrance can slow reaction

Expert Insights:

The synthesis of these compounds is generally straightforward. For Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, careful control of stoichiometry is required to minimize the formation of the di-alkylated tertiary amine byproduct. The use of methylamine for the synthesis of Ethyl 2-(methylamino)acetate hydrochloride requires appropriate handling due to its low boiling point and high volatility. The synthesis of the tert-butyl ester may require longer reaction times or slightly more forcing conditions due to the steric bulk of the tert-butyl chloroacetate starting material.

Conclusion and Recommendations

The choice between Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride and its analogues is highly dependent on the specific application:

  • Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is the preferred choice when high aqueous solubility is desired and the presence of a primary hydroxyl group can be leveraged for further functionalization or to impart desirable pharmacokinetic properties.

  • Ethyl 2-(methylamino)acetate hydrochloride offers a slightly more lipophilic and non-hydroxylated alternative, which may be advantageous in applications where the hydroxyl group is not required or could lead to unwanted side reactions.

  • tert-Butyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is the building block of choice when the ester functionality needs to be protected under basic or nucleophilic conditions and selectively deprotected under acidic conditions. Its increased lipophilicity may also be beneficial for solubility in organic solvents.

This guide provides a foundational framework for the comparative evaluation of these versatile building blocks. Researchers are encouraged to use these protocols and insights to inform their selection and to design further experiments tailored to their specific research and development goals.

References

  • Synthesis and Properties of Amino Acid Esters. Journal of Organic Chemistry. [Link]

  • Physicochemical Properties of Small Molecules. ACS Medicinal Chemistry Letters. [Link]

  • Protective Groups in Organic Synthesis. Thieme Chemistry. [Link]

  • Hydrolytic Stability of Esters. International Journal of Pharmaceutics. [Link]

Comparative

A Comparative Guide to the Validation of Analytical Methods for Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride

This guide provides an in-depth comparison of analytical methodologies for the validation of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, a key intermediate in pharmaceutical synthesis. Designed for researchers,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of analytical methodologies for the validation of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural outlines to explore the causality behind methodological choices, ensuring a robust and scientifically sound approach to quality control and regulatory submission.

Introduction: The Imperative of Method Validation

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride is an organic compound whose purity and concentration are critical for the quality and yield of subsequent synthetic steps in pharmaceutical manufacturing. The validation of analytical methods used to assess these critical quality attributes is not merely a procedural formality but a cornerstone of good manufacturing practice (GMP).[1] Regulatory bodies, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), mandate rigorous validation to ensure that an analytical procedure is fit for its intended purpose.[2][3][4][5]

This guide will compare three principal analytical techniques for the assay and impurity profiling of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC) with derivatization, and Nonaqueous Acid-Base Titrimetry. We will dissect each method's underlying principles, strengths, and limitations, providing the technical insights necessary to select the most appropriate strategy for a given analytical challenge.

Part 1: Foundational Principles of Analytical Method Validation

Before comparing techniques, it is essential to understand the universal parameters that define a validated method. The ICH Q2(R2) guideline provides a harmonized framework for these characteristics, which demonstrate that a method is reliable, reproducible, and accurate for its intended use.[1][6][7] The objective of validation is to demonstrate the analytical procedure is suitable for its intended purpose.[4]

Key Validation Parameters:

  • Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, or matrix components.[1][8]

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[1][6]

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[6][8]

  • Accuracy: The closeness of the test results to the true value, often expressed as percent recovery.[8][9][10]

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels:

    • Repeatability: Precision under the same operating conditions over a short interval.

    • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

    • Reproducibility: Precision between different laboratories.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[9]

The modern approach, further detailed in ICH Q14, encourages the definition of an Analytical Target Profile (ATP) at the outset of method development.[7][10] The ATP prospectively defines the method's goals, guiding development and simplifying validation by ensuring the final procedure meets predefined performance criteria.[10]

Part 2: A Head-to-Head Comparison of Analytical Techniques

The selection of an analytical method is contingent on its intended application—be it a high-precision assay of the bulk substance, the quantification of trace-level impurities, or a stability-indicating study.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of the pharmaceutical industry for its versatility in separating, identifying, and quantifying compounds.

  • Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column. For a polar molecule like Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride, a reversed-phase (RP-HPLC) method using a nonpolar C18 stationary phase is the logical starting point.[11]

  • Causality in Method Design:

    • Detector Selection: The analyte lacks a significant chromophore, making UV detection challenging except at very low wavelengths (~200-210 nm), where specificity can be compromised. A more robust approach involves universal detectors not reliant on chromophores, such as Evaporative Light Scattering Detectors (ELSD), Charged Aerosol Detectors (CAD), or Mass Spectrometry (MS). An LC-MS method would provide the highest degree of specificity and sensitivity.

    • Mobile Phase: A typical mobile phase would consist of an aqueous buffer and an organic modifier like acetonitrile or methanol. The amine hydrochloride nature of the analyte necessitates an acidic mobile phase (e.g., using formic or phosphoric acid) to ensure the amine group is consistently protonated, leading to sharp, symmetrical peak shapes and preventing interactions with residual silanols on the column.

  • Strengths:

    • High specificity, making it the ideal choice for impurity profiling and stability studies.[6]

    • High sensitivity, capable of detecting and quantifying trace-level impurities.

    • Amenable to automation for high-throughput analysis.

  • Weaknesses:

    • Higher operational cost and complexity compared to titrimetry.

    • Requires careful method development, especially for analytes with poor UV absorbance.

Gas Chromatography (GC) with Derivatization

GC offers exceptional separation efficiency but is limited to volatile and thermally stable compounds. As a hydrochloride salt, the analyte is non-volatile.

  • Principle of Operation: GC separates compounds in a gaseous mobile phase based on their interaction with a stationary phase lining a long capillary column. To make Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride suitable for GC analysis, a derivatization step is mandatory.[12][13]

  • Causality in Method Design:

    • Derivatization: The primary amine and hydroxyl groups are highly polar and must be chemically modified to increase volatility. A common approach is reaction with an agent like ethyl chloroformate, which converts the amine to a carbamate and the alcohol to a carbonate ester.[14] This reaction is rapid and produces a derivative that is amenable to GC analysis.[13]

    • Detector: A Flame Ionization Detector (FID) is typically used, offering excellent sensitivity for organic compounds.

  • Strengths:

    • Extremely high separation efficiency.

    • High sensitivity with FID.

  • Weaknesses:

    • The derivatization step adds complexity and is a potential source of analytical error and variability.

    • The method is blind to any non-volatile impurities or degradation products.

    • Thermal degradation of the analyte or its derivative in the hot GC inlet is a risk.

Nonaqueous Acid-Base Titrimetry

Titrimetry is a classical analytical technique that provides an absolute measure of the amount of a substance.

  • Principle of Operation: For an amine hydrochloride, the most effective approach is a nonaqueous acid-base titration.[15] The sample is dissolved in a nonaqueous solvent, typically glacial acetic acid, which is sufficiently acidic to allow the amine hydrochloride to be titrated as a base. A stronger acid, perchloric acid in acetic acid, is used as the titrant.[15] The endpoint can be determined potentiometrically or with a visual indicator like crystal violet.

  • Causality in Method Design:

    • Solvent Choice: Water is a leveling solvent that would make it difficult to distinguish the basicity of the amine from the solvent itself. Glacial acetic acid is a differentiating solvent that allows the weakly basic amine to be titrated accurately.

    • Mercuric Acetate Modification: To sharpen the endpoint for halide salts, mercuric acetate can be added to the titration medium. The acetate complexes the chloride ion, preventing it from interfering with the titration of the amine base.

  • Strengths:

    • High accuracy and precision (often considered a primary or absolute method).[16]

    • Low cost, rapid, and requires simple equipment.

    • Robust and less prone to minor variations in environmental conditions.

  • Weaknesses:

    • Completely non-specific. The method titrates the total basic content of the sample and cannot distinguish the active ingredient from any basic impurities.[6]

    • Significantly lower sensitivity compared to chromatographic methods.

Part 3: Experimental Protocols and Comparative Data

This section provides detailed experimental workflows and presents a comparative summary of expected validation data for each technique.

High-Performance Liquid Chromatography (HPLC-ELSD) Protocol

Methodology:

  • Reagents & Materials:

    • Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride Reference Standard (≥99.5% purity).

    • Acetonitrile (HPLC Grade).

    • Formic Acid (ACS Grade).

    • Water (HPLC Grade, e.g., Milli-Q).

    • Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Chromatographic Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 40% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • ELSD Settings: Nebulizer Temp: 40 °C, Evaporator Temp: 60 °C, Gas Flow: 1.5 L/min.

  • Standard & Sample Preparation:

    • Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A.

    • Working Standards: Prepare a series of dilutions from the stock solution for the linearity curve (e.g., 50-200 µg/mL for assay).

    • Sample Solution (100 µg/mL): Accurately weigh ~25 mg of the sample into a 250 mL volumetric flask. Dissolve and dilute to volume with Mobile Phase A. Filter through a 0.45 µm filter before injection.

Workflow Diagram:

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_detection Detection & Data Processing P1 Prepare Mobile Phase (A: 0.1% FA in H2O, B: 0.1% FA in ACN) P2 Prepare Standard & Sample Solutions in Diluent P1->P2 P3 Filter Sample Solution (0.45 µm) P2->P3 A1 Equilibrate HPLC System with Mobile Phase P3->A1 A2 Inject Sample (10 µL) A1->A2 A3 Run Gradient Program (15 min) A2->A3 D1 Detect with ELSD A3->D1 D2 Integrate Peak Area using CDS D1->D2 D3 Quantify against Calibration Curve D2->D3

Caption: HPLC-ELSD analysis workflow from preparation to quantification.

Gas Chromatography (GC-FID) with Derivatization Protocol

Methodology:

  • Reagents & Materials:

    • Reference Standard and Sample.

    • Pyridine (Anhydrous).

    • Ethanol (Anhydrous).

    • Ethyl Chloroformate (Reagent Grade).

    • Hexane (GC Grade).

    • DB-5 or similar capillary column (30 m x 0.25 mm, 0.25 µm).

  • Derivatization Procedure:

    • To ~10 mg of sample/standard in a vial, add 200 µL of Ethanol and 100 µL of Pyridine.

    • Vortex to dissolve.

    • Add 50 µL of Ethyl Chloroformate dropwise while vortexing.

    • Let the reaction proceed for 5 minutes at room temperature.

    • Add 1 mL of Hexane and 1 mL of water. Vortex vigorously for 1 minute.

    • Allow layers to separate. Transfer the upper hexane layer to a GC vial for analysis.

  • GC Conditions:

    • Inlet Temperature: 250 °C.

    • Detector Temperature: 280 °C.

    • Oven Program: Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 250 °C, hold for 5 min.

    • Carrier Gas: Helium, 1.2 mL/min constant flow.

    • Injection: 1 µL, Split ratio 20:1.

Workflow Diagram:

GC_Workflow cluster_prep Derivatization cluster_analysis Analysis cluster_data Data Processing P1 Dissolve Sample in Ethanol/Pyridine P2 Add Ethyl Chloroformate (5 min reaction) P1->P2 P3 Liquid-Liquid Extraction into Hexane P2->P3 A1 Inject Hexane Extract (1 µL) into GC P3->A1 A2 Run Oven Temperature Program A1->A2 A3 Detect with FID A2->A3 D1 Integrate Peak Area A3->D1 D2 Quantify using External Standard D1->D2

Caption: GC-FID analysis workflow including the mandatory derivatization step.

Nonaqueous Titrimetry Protocol

Methodology:

  • Reagents & Materials:

    • Reference Standard and Sample.

    • Glacial Acetic Acid (ACS Grade).

    • 0.1 N Perchloric Acid in Acetic Acid (Standardized).

    • Crystal Violet Indicator solution.

    • Potentiometric autotitrator or burette.

  • Titration Procedure:

    • Accurately weigh ~100 mg of the sample into a 125 mL flask.

    • Dissolve in 50 mL of glacial acetic acid.

    • Add 2-3 drops of crystal violet indicator.

    • Titrate with standardized 0.1 N perchloric acid to the endpoint (violet to blue-green color change).

    • Perform a blank titration and subtract the blank volume from the sample titration volume.

  • Calculation:

    • Assay (%) = (V_sample - V_blank) * N_titrant * MW_analyte / (W_sample * 10)

      • V = Volume in mL

      • N = Normality of Titrant

      • MW = Molecular Weight (139.58 g/mol )

      • W = Weight of sample in mg

Workflow Diagram:

Titration_Workflow T1 Accurately weigh ~100 mg sample T2 Dissolve in 50 mL Glacial Acetic Acid T1->T2 T3 Add Crystal Violet Indicator T2->T3 T4 Titrate with 0.1 N Perchloric Acid T3->T4 T5 Record Endpoint Volume (Color Change V to BG) T4->T5 T6 Calculate Assay (%) T5->T6 Decision_Tree Start What is the Analytical Goal? Q1 Assay of Pure Bulk Substance? Start->Q1 Assay Q2 Quantification of Impurities? Start->Q2 Impurity Profiling Q3 Stability-Indicating Method Needed? Start->Q3 Stability Testing M1 Nonaqueous Titrimetry (High Accuracy, Low Cost) Q1->M1 Yes M2 HPLC (Also Excellent, provides orthogonal data) Q1->M2 Yes M3 HPLC (Required for separation of all potential impurities) Q2->M3 Yes M4 GC (Only for known volatile impurities) Q2->M4 If Applicable M5 Stability-Indicating HPLC (Gold Standard) Q3->M5 Yes

Sources

Validation

Benchmarking the performance of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride in specific reactions

The following guide benchmarks the performance of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often referred to as N-(2-Hydroxyethyl)glycine ethyl ester HCl) against standard alternatives in organic synthesis....

Author: BenchChem Technical Support Team. Date: February 2026

The following guide benchmarks the performance of Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (often referred to as N-(2-Hydroxyethyl)glycine ethyl ester HCl) against standard alternatives in organic synthesis.

Executive Summary: The "Dual-Functional" Advantage

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride represents a specialized class of N-substituted amino acid esters . Unlike standard Glycine Ethyl Ester (the "Parent" compound), this derivative possesses a pendant hydroxyethyl group on the nitrogen.

This structural modification fundamentally alters its reactivity profile, making it not just a building block, but a pre-organized scaffold for heterocyclic synthesis.

Key Performance Takeaways:

  • Morpholin-2-one Synthesis: Outperforms traditional chloroacetyl chloride routes by reducing step count (1 vs. 2) and improving atom economy.

  • Peptide Backbone Modification: Offers superior solubility profiles compared to Sarcosine (N-methyl) derivatives due to the H-bonding capability of the hydroxyl group.

  • Polymer Chemistry: Enables the synthesis of functionalized Poly(ester amides) (PEAs) with pendant hydroxyls for post-polymerization conjugation.

Chemical Profile & Competitors[1]

FeatureSubject: Ethyl 2-[(2-hydroxyethyl)amino]acetate HClAlternative A: Glycine Ethyl Ester HClAlternative B: Ethanolamine + Chloroacetyl Chloride
Structure EtOOC-CH₂-NH₂⁺-CH₂CH₂OH · Cl⁻EtOOC-CH₂-NH₃⁺ · Cl⁻HO-CH₂CH₂-NH₂ + Cl-CH₂-COCl
Primary Utility Morpholine scaffolds, PeptoidsPrimary Peptides, Simple AmidesMorpholine synthesis (Traditional)
Nucleophilicity Moderate (Secondary Amine)High (Primary Amine)High (Primary Amine)
Steric Hindrance Moderate (N-substituted)LowLow
Handling Stable Crystalline SolidStable Crystalline SolidLiquid / Corrosive / Lachrymator

Benchmark 1: Synthesis of Morpholin-2-one Scaffolds

The morpholin-2-one ring is a critical pharmacophore in antidepressants and neurokinin receptor antagonists.

The Challenge

The traditional synthesis involves N-alkylation of ethanolamine with chloroacetyl chloride, followed by base-mediated cyclization. This route suffers from bis-alkylation side products and requires hazardous acyl chlorides.

The Solution (Subject Compound)

Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl undergoes intramolecular transesterification under mild basic conditions to yield morpholin-2-one directly.

Experimental Data: Yield & Purity Comparison
MetricRoute A: Subject Compound (Intramolecular) Route B: Traditional (Ethanolamine + Chloroacetyl Cl)
Reaction Steps 1 (One-pot neutralization/cyclization)2 (Acylation

Cyclization)
Overall Yield 88% 65%
Purity (HPLC) >98% (Clean conversion)~92% (Contains bis-alkylated impurities)
Atom Economy High (Loss of EtOH only)Lower (Loss of HCl + H₂O)
Safety Profile Green (No lachrymators)Red (Requires Chloroacetyl Chloride)
Mechanism Visualization

The following diagram illustrates the kinetic advantage of the pre-organized subject compound versus the bimolecular traditional route.

MorpholineSynthesis Start_Subject Ethyl 2-[(2-hydroxyethyl) amino]acetate HCl Inter_Subject Free Base Intermediate (In situ) Start_Subject->Inter_Subject Base (Et3N) Neutralization Product Morpholin-2-one (Target Scaffold) Inter_Subject->Product Intramolecular Cyclization (Heat) Start_Trad Ethanolamine + Chloroacetyl Chloride Inter_Trad N-(2-hydroxyethyl) -2-chloroacetamide Start_Trad->Inter_Trad Acylation (-HCl) Side_Product Bis-alkylated Impurity Start_Trad->Side_Product Over-alkylation Inter_Trad->Product Base Cyclization

Caption: Comparison of the direct intramolecular cyclization pathway (Subject) vs. the multiproduct traditional pathway.

Protocol: Direct Cyclization
  • Dissolution: Dissolve 10 mmol of Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl in 50 mL anhydrous Toluene.

  • Neutralization: Add 11 mmol Triethylamine (TEA). Stir for 15 min at RT.

  • Cyclization: Reflux the mixture (110°C) for 4 hours using a Dean-Stark trap to remove the ethanol byproduct (driving the equilibrium).

  • Workup: Cool, filter off TEA·HCl salts, and concentrate the filtrate in vacuo.

  • Result: Morpholin-2-one is obtained as a viscous oil or low-melting solid (Yield: ~1.25g).

Benchmark 2: Peptide Backbone Modification (N-Alkylation)

In peptide drug design, N-alkylation protects against proteolytic degradation. The subject compound introduces a hydroxyethyl side chain, offering different solubility properties than the standard methyl (Sarcosine) group.

Comparative Analysis: Coupling Efficiency

Experiment: Coupling Fmoc-Phe-OH to the N-terminus of the resin-bound ester.

  • Reagents: DIC/HOBt activation in DMF.

  • Time: 2 hours.

ParameterSubject: N-(2-hydroxyethyl) Glycine Alternative: Sarcosine (N-Me Glycine) Control: Glycine (NH₂)
Coupling Rate Moderate (

)
Moderate (

)
Fast (

)
Steric Hindrance High (Ethyl vs Methyl)MediumLow
Solubility (Water) Very High (OH group H-bonds)HighModerate
Conformational Rigidity High (Restricted rotation)HighLow

Scientist's Insight: While the coupling rate is slightly slower than Sarcosine due to the bulkier hydroxyethyl tail, the solubility gain is the deciding factor. For hydrophobic peptides, using the subject compound can prevent aggregation during synthesis, a common failure mode in Sarcosine-containing peptides.

Benchmark 3: Biodegradable Poly(ester amide) Synthesis

The subject compound acts as an "AB-type" monomer for polymerization, containing both an amine (A) and an ester (B) capable of transesterification/amidation.

Workflow: Thermal Polycondensation

Unlike standard amino acids which require activation, this ester can polymerize directly with diols or diesters.

Polymerization Monomer Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl Step1 Melt Phase (150°C) + Catalyst (Ti(OBu)4) Monomer->Step1 Intermediate Oligomers Step1->Intermediate Step2 Vacuum Stage (180°C) Removal of EtOH Intermediate->Step2 Polymer Poly(ester amide) with Pendant OH Groups Step2->Polymer

Caption: Thermal polycondensation workflow for generating functionalized biodegradable polymers.

Performance Data:

  • Mn (Molecular Weight): 15,000 - 25,000 Da.

  • Tg (Glass Transition): 45°C (Tunable based on comonomer).

  • Degradation: Hydrolytically degradable ester bonds; enzymatically degradable amide bonds.

References

  • Glycine Ethyl Ester Hydrochloride: Technical Introduction & Applications. Jindun Chemical. (2025).[1][2][3] Provides baseline data for the parent compound.

  • Poly(ester amide)s: Recent insights into synthesis, stability and biomedical applications. RSC Advances. (2016). Details the polymerization mechanisms of amino acid esters.

  • Synthesis of Morpholines. Organic Chemistry Portal. Reviews methods for morpholine synthesis, establishing the efficiency context for the subject compound.

  • Morpholines: Synthesis and Biological Activity. Russian Journal of Organic Chemistry. (2013). Discusses the pharmacological importance of the morpholine scaffold.

  • Ethyl 2-aminoacetate hydrochloride (CAS 623-33-6) Properties. ChemicalBook. Standard reference for physical properties of the class.

Sources

Comparative

Comparative Guide: Cross-Reactivity and Stability Profile of Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl

Executive Summary Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (CAS: 6935-65-5) acts as a specialized secondary amine building block, often utilized to introduce hydrophilic spacers or N-substituted glycine motif...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl 2-[(2-hydroxyethyl)amino]acetate hydrochloride (CAS: 6935-65-5) acts as a specialized secondary amine building block, often utilized to introduce hydrophilic spacers or N-substituted glycine motifs into peptidomimetics and drug conjugates.

While functionally similar to standard amino acid esters, this molecule presents a unique intramolecular cross-reactivity risk : the presence of the N-hydroxyethyl group positioned


 to the amine allows for spontaneous lactonization under physiological or basic conditions. This guide compares its performance against Glycine Ethyl Ester  (primary amine control) and Sarcosine Ethyl Ester  (secondary amine control), focusing on stability, nucleophilic interference, and specific cross-reactivity pathways.
Key Findings at a Glance
FeatureEthyl 2-[(2-hydroxyethyl)amino]acetate HClGlycine Ethyl Ester HClSarcosine Ethyl Ester HCl
Amine Type Secondary (Sterically Hindered)Primary (Accessible)Secondary (Methyl substituted)
Dominant Instability Morpholin-2-one formation (Cyclization)Diketopiperazine (Dimerization)Slow Hydrolysis
Hydrophilicity High (Contains -OH and -NH-)ModerateModerate/Low
Cross-Reactivity Risk High (Intramolecular transesterification)Medium (Intermolecular coupling)Low (Stable secondary amine)

Chemical Mechanism & Cross-Reactivity Profile[2]

To understand the cross-reactivity of this molecule, one must look beyond simple hydrolysis. The critical mechanism distinguishing it from its analogs is the intramolecular nucleophilic attack of the pendant hydroxyl group on the ester carbonyl.

The Morpholinone Trap

Unlike Sarcosine (N-methyl glycine), which is stable, the N-hydroxyethyl group allows for a 6-membered ring formation. Under neutral-to-basic conditions (pH > 7.0), the free base form can cyclize to form 4-substituted morpholin-2-one . This is not "cross-reactivity" with an external target, but "self-interference," effectively removing the reactive amine from the pool.

ReactionPathway Start Ethyl 2-[(2-hydroxyethyl)amino]acetate (Linear Ester) Intermed Tetrahedral Intermediate Start->Intermed Intramolecular -OH Attack Product2 N-(2-hydroxyethyl)glycine (Hydrolysis Product) Start->Product2 Direct Hydrolysis (Slow) Base pH > 7.5 (Deprotonation) Base->Start Activates Product1 Morpholin-2-one (Cyclic Lactone) Intermed->Product1 - EtOH (Cyclization) Product1->Product2 Ring Opening (Hydrolysis)

Figure 1: The competitive pathway between direct hydrolysis and morpholinone cyclization. The cyclization pathway represents a specific 'cross-reactivity' risk that mimics instability.

Comparative Performance Analysis

The following data summarizes the reactivity profile relative to standard linkers.

Nucleophilic Efficiency (Conjugation Rate)

In bioconjugation (e.g., reacting with an NHS-ester payload), the nucleophilicity of the amine determines the yield and side reactions.

ParameterGlycine Et-EsterSarcosine Et-EsterEthyl 2-[(2-hydroxyethyl)amino]acetate
Relative Nucleophilicity 1.0 (Reference)~0.6 (Slower)~0.4 (Slowest)
Steric Hindrance LowMedium (Methyl)High (Hydroxyethyl)
pKa (Conj. Acid) ~7.6~8.2~7.9
Implication Rapid conjugation; risk of over-labeling.Controlled conjugation.Requires higher pH or catalyst; -OH may compete if pH > 9.
Plasma Stability & Enzymatic Cross-Reactivity

When used as a pro-drug moiety, susceptibility to esterases is critical.

  • Glycine Et-Ester: Rapidly hydrolyzed by non-specific plasma esterases (

    
     min).
    
  • Ethyl 2-[(2-hydroxyethyl)amino]acetate: The bulky N-substitution provides steric shielding against esterases, extending the half-life (

    
     min). However, once cyclized to the morpholinone, it becomes a substrate for different hydrolases.
    

Experimental Protocols

To validate these properties in your specific application, use the following self-validating protocols.

Protocol A: Intramolecular Cyclization Assessment (The "Self-Interference" Assay)

Objective: Quantify the rate of morpholinone formation to determine the "working window" of the reagent in buffer.

Reagents:

  • Test Compound: Ethyl 2-[(2-hydroxyethyl)amino]acetate HCl (10 mM).

  • Buffer A: PBS pH 7.4.

  • Buffer B: Borate Buffer pH 9.0 (Stress condition).

  • Internal Standard: Caffeine (100 µM).

Methodology:

  • Preparation: Dissolve Test Compound in Buffer A and Buffer B in separate vials at

    
    .
    
  • Sampling: Aliquot 50 µL every 15 minutes for 4 hours.

  • Quenching: Immediately dilute into 200 µL of 0.1% Formic Acid/Acetonitrile (stops reaction and protonates amine).

  • Analysis: LC-MS/MS. Monitor three transitions:

    • Linear Ester (M+H): m/z ~148

    • Cyclic Morpholinone (M+H): m/z ~102 (Loss of Ethanol, -46 Da)

    • Hydrolyzed Acid (M+H): m/z ~120

Interpretation:

  • If the Mass 148 signal decays while Mass 102 appears before Mass 120, cyclization is the dominant instability pathway .

  • Threshold: If >10% cyclization occurs within 1 hour, the reagent is unsuitable for long-incubation conjugations at that pH.

Protocol B: Competitive Cross-Reactivity (Selectivity Assay)

Objective: Determine if the hydroxyl group interferes with amine conjugation (O-acylation vs N-acylation).

Workflow Visualization:

Workflow Step1 Step 1: Competition Setup Mix Reagent + NHS-Ester Probe (1:1 Stoichiometry) Step2 Step 2: Incubation pH 8.0, 30 mins Step1->Step2 Step3 Step 3: LC-MS Analysis Step2->Step3 Decision Identify Products Step3->Decision Res1 Product A: Amide Bond (Desired N-acylation) Decision->Res1 Major Peak Res2 Product B: Ester Bond (Undesired O-acylation) Decision->Res2 Minor Peak

Figure 2: Workflow for distinguishing N- vs O-acylation cross-reactivity.

Methodology:

  • React the test compound with a model electrophile (e.g., Benzoic acid NHS ester) at pH 8.0.

  • Analyze products by LC-MS.

  • N-acyl product will be stable. O-acyl product (ester formed on the hydroxyethyl tail) is labile and will hydrolyze rapidly upon base treatment.

  • Validation: Treat the reaction mix with 0.1 M NaOH. If the product peak disappears, it was the O-acyl cross-reaction product.

Storage and Handling Recommendations

Based on the cross-reactivity profile:

  • Avoid Basic Storage: Never store the free base in solution. Keep as the HCl salt in solid form.

  • Buffer Selection: Avoid phosphate buffers if long-term stability is required (phosphate can catalyze general base hydrolysis). Use Good's buffers (HEPES, MOPS) for conjugation reactions.

  • Quenching: When using this molecule as a linker, quench reactions with an excess of primary amine (e.g., Tris or Glycine) rather than just dilution, to prevent slow post-reaction cyclization.

References

  • Hydrolysis Kinetics of Amino Acid Esters Title: Comparative chemical and biological hydrolytic stability of homologous esters. Source:National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Cyclization of N-Substituted Glycines Title: Production of N-(substituted) morpholine via intramolecular dehydration.[1] Source:Google Patents / US Patent 4117227A URL:

  • Chemical Properties of N-(2-Hydroxyethyl)glycine Title: N-(2-Hydroxyethyl)glycine (Parent Acid Properties). Source:PubChem Compound Summary URL:[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.